Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

Core Science & Biosynthesis

A Technical Guide to Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate: A Chiral Building Block in Modern Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, the demand for structurally novel and stereochemically defined building blocks is insatiable. These molecular scaffolds are the bedrock upon which innovative therapeutics are constructed, offering the potential for enhanced potency, selectivity, and pharmacokinetic profiles. Among the privileged five-membered non-aromatic nitrogen heterocycles, the pyrrolidine nucleus is a cornerstone in drug design, present in numerous FDA-approved drugs. This guide provides an in-depth technical overview of a particularly valuable derivative: tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate. We will focus primarily on the (3S,4R) stereoisomer, a chiral intermediate that has garnered significant attention for its utility in the synthesis of complex bioactive molecules.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the chemical structure, physicochemical properties, stereoselective synthesis, and applications of this versatile compound, offering field-proven insights into its role in contemporary pharmaceutical research.

Chemical Structure and Stereoisomerism

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative characterized by a hydroxyl group at the C3 position and a methyl group at the C4 position of the pyrrolidine ring. The nitrogen atom is protected by a tert-butoxycarbonyl (Boc) group, which enhances steric protection and modulates solubility, making it an ideal intermediate for multi-step synthetic sequences.

The presence of two stereocenters at the C3 and C4 positions gives rise to four possible stereoisomers: (3S,4R), (3R,4S), (3S,4S), and (3R,4R). The relative stereochemistry of the hydroxyl and methyl groups (cis or trans) significantly influences the three-dimensional conformation of the pyrrolidine ring and, consequently, its interaction with biological targets. The (3S,4R) and (3R,4S) isomers possess a trans relationship between the two substituents, which is often sought after in drug design to achieve specific spatial orientations of functional groups.

For the purpose of this guide, we will focus on the (3S,4R)-tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate , as it is a commonly utilized building block in synthetic chemistry.

Physicochemical and Spectroscopic Properties

The physicochemical properties of (3S,4R)-tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate are summarized in the table below. These properties are crucial for its handling, reaction setup, and purification.

Property	Value	Source(s)
CAS Number	1432132-80-3	[1]
Molecular Formula	C₁₀H₁₉NO₃	[2]
Molecular Weight	201.26 g/mol	[2]
Physical Form	White to yellow solid or semi-solid
Melting Point	Not definitively reported in the searched literature. As a specialized intermediate, this data may vary based on purity.
Boiling Point	Not definitively reported in the searched literature.
Solubility	Soluble in common organic solvents such as dichloromethane, methanol, and ethyl acetate. The Boc group enhances solubility in less polar solvents compared to the unprotected amine.	[2]

Spectroscopic Characterization (¹H and ¹³C NMR)

• ¹H NMR: The spectrum will exhibit characteristic signals for the tert-butyl group of the Boc protecting group as a singlet around δ 1.4-1.5 ppm. The methyl group on the pyrrolidine ring will appear as a doublet in the upfield region, typically between δ 0.9-1.2 ppm. The protons on the pyrrolidine ring will resonate in the δ 2.5-4.0 ppm range, with their specific chemical shifts and coupling constants being highly dependent on the ring conformation. The proton attached to the carbon bearing the hydroxyl group (C3) is expected to be a multiplet in the δ 3.8-4.2 ppm region. The hydroxyl proton will likely appear as a broad singlet, the chemical shift of which is dependent on concentration and solvent.[2]

• ¹³C NMR: The carbon spectrum will show a signal for the quaternary carbon of the tert-butyl group around δ 80 ppm and the methyl carbons of the tert-butyl group around δ 28 ppm. The carbonyl carbon of the Boc group will be observed further downfield, typically in the δ 154-156 ppm region. The carbons of the pyrrolidine ring will appear in the aliphatic region of the spectrum, with the carbon bearing the hydroxyl group (C3) being the most downfield of the ring carbons (excluding the carbonyl), likely in the δ 70-75 ppm range.

Stereoselective Synthesis

The cornerstone of synthesizing the enantiomerically pure (3S,4R)-tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate is the stereoselective reduction of a prochiral ketone precursor, tert-butyl 4-methyl-3-oxopyrrolidine-1-carboxylate. The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely used method for achieving high enantioselectivity in the reduction of ketones to secondary alcohols.[3][4]

Synthesis Workflow Diagram

Caption: Synthetic workflow for (3S,4R)-tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate.

Experimental Protocol

The following is a representative, detailed experimental protocol for the synthesis of (3S,4R)-tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate.

Part 1: Synthesis of tert-Butyl 4-methyl-3-oxopyrrolidine-1-carboxylate (Ketone Precursor)

The synthesis of the ketone precursor can be achieved through various routes. A common approach involves the cyclization of a suitable acyclic precursor. For the purpose of this guide, we will assume the availability of this starting material, which can be synthesized via established literature methods.[5]

Part 2: Corey-Bakshi-Shibata (CBS) Reduction

• Reagents and Equipment:

  • tert-Butyl 4-methyl-3-oxopyrrolidine-1-carboxylate

  • (R)-CBS catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine)

  • Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF

  • Anhydrous tetrahydrofuran (THF)

  • Methanol

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask, magnetic stirrer, dropping funnel, inert gas (argon or nitrogen) supply, and a low-temperature cooling bath (e.g., dry ice/acetone).

• Procedure:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add a solution of the (R)-CBS catalyst (0.1-0.2 equivalents) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the borane-THF complex (1.0-1.2 equivalents) dropwise via a syringe or dropping funnel, maintaining the internal temperature below -70 °C.

  • Stir the mixture at -78 °C for 15-20 minutes.

  • In a separate flask, dissolve tert-butyl 4-methyl-3-oxopyrrolidine-1-carboxylate (1.0 equivalent) in anhydrous THF.

  • Add the solution of the ketone dropwise to the pre-formed catalyst-borane complex at -78 °C over a period of 30-60 minutes.

  • Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Carefully quench the reaction by the slow, dropwise addition of methanol at -78 °C.

  • Allow the reaction mixture to warm to room temperature.

  • Add 1 M HCl and stir for 30 minutes.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (3S,4R)-3-hydroxy-4-methylpyrrolidine. Due to the lability of the Boc group under acidic workup conditions, it is often necessary to re-protect the amine.

Part 3: Boc Protection

• Reagents and Equipment:

  • Crude (3S,4R)-3-hydroxy-4-methylpyrrolidine

  • Di-tert-butyl dicarbonate (Boc₂O)

  • A suitable base (e.g., triethylamine or sodium bicarbonate)

  • Dichloromethane (DCM) or another suitable solvent

  • Standard glassware for reaction and work-up.

• Procedure:

  • Dissolve the crude (3S,4R)-3-hydroxy-4-methylpyrrolidine in dichloromethane.

  • Add the base (e.g., triethylamine, 1.2 equivalents).

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in dichloromethane dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Wash the reaction mixture with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the pure (3S,4R)-tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate.[2]

Applications in Drug Discovery

The (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate scaffold is a valuable building block in the synthesis of a wide range of biologically active molecules. Its rigid, stereodefined structure allows for the precise positioning of pharmacophoric elements in three-dimensional space, which is critical for achieving high-affinity and selective interactions with biological targets.

Case Study: Janus Kinase (JAK) Inhibitors

A prominent application of chiral 3,4-disubstituted pyrrolidine and piperidine cores is in the development of Janus kinase (JAK) inhibitors.[6] JAKs are a family of intracellular, non-receptor tyrosine kinases that play a crucial role in cytokine signaling pathways, which are often dysregulated in autoimmune diseases and cancer.[7]

Tofacitinib (Xeljanz®) , a JAK inhibitor developed by Pfizer for the treatment of rheumatoid arthritis, features a related chiral piperidine core.[8] The synthesis of Tofacitinib and other JAK inhibitors often involves the construction of a stereochemically defined 3-amino-4-methylpiperidine or pyrrolidine intermediate.[9][10] The (3S,4R) stereochemistry of the hydroxyl and methyl groups in our title compound provides a key starting point for the synthesis of such intermediates. The hydroxyl group can be readily converted to an amino group with retention or inversion of configuration, depending on the synthetic strategy employed.

The pyrrolidine ring serves as a rigid scaffold to orient the crucial methyl group and the amino functionality that is coupled to the pyrolo[2,3-d]pyrimidine core of the JAK inhibitor. This precise orientation is critical for binding to the ATP-binding pocket of the JAK enzyme and achieving potent and selective inhibition. The development of selective JAK1 inhibitors, such as PF-04965842, also highlights the importance of the linker scaffold in modulating kinase selectivity.[11][12]

Neurodegenerative Diseases

Pyrrolidine derivatives are also being actively investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[9][13] The pyrrolidine scaffold can be functionalized to interact with various targets implicated in these diseases, including cholinesterases and enzymes involved in neuroinflammation. The ability to introduce stereochemically defined substituents, as in tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, is crucial for optimizing these interactions and developing potent and selective neuroprotective agents.

Conclusion

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, particularly the (3S,4R) stereoisomer, represents a valuable and versatile chiral building block in modern drug discovery. Its well-defined stereochemistry and amenable functional groups make it an attractive starting material for the synthesis of complex and biologically active molecules. The stereoselective synthesis of this compound, often achieved through methods like the Corey-Bakshi-Shibata reduction, provides access to enantiomerically pure material, which is a prerequisite for the development of single-enantiomer drugs. As exemplified by its relevance to the synthesis of JAK inhibitors, the strategic incorporation of such chiral scaffolds will undoubtedly continue to be a key enabler in the discovery of next-generation therapeutics.

References

• tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate. (n.d.). NextSDS. Retrieved March 25, 2026, from [Link]

• Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. (2023). PMC. Retrieved March 25, 2026, from [Link]

• CN112250615A - Preparation method of tofacitinib intermediate cis-1-benzyl-N, 4-dimethylpiperidine-3-amine dihydrochloride. (n.d.). Google Patents.
• Zhang, Z., & Kuang, C. (2013). Synthesis of Tofacitinib. Chinese Journal of Pharmaceuticals, 44(4), 321-323.

• tert-butyl (3S,4R)-3-hydroxy-4-Methylpyrrolidine-1-carboxylate. (n.d.). Chemsrc. Retrieved March 25, 2026, from [Link]

• Synthesis of tert-butyl- 4-methyl-3-oxopiperidine-1-carboxylate. (2014). ResearchGate. Retrieved March 25, 2026, from [Link]

• Corey-Bakshi-Shibata (CBS) Reduction. (2014). Chem-Station. Retrieved March 25, 2026, from [Link]

• tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate. (n.d.). NextSDS. Retrieved March 25, 2026, from [Link]

• Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate. (n.d.). Appretech Scientific Limited. Retrieved March 25, 2026, from [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. (2018). PMC. Retrieved March 25, 2026, from [Link]

• Janus kinase inhibitor. (n.d.). Wikipedia. Retrieved March 25, 2026, from [Link]

• Synthesis and Ru(II)-BINAP reduction of a ketoester derived from hydroxyproline. (n.d.). Organic Syntheses. Retrieved March 25, 2026, from [Link]

• Corey-Bakshi-Shibata (CBS) Reduction, Enantioselective Catalysis. (2021). YouTube. Retrieved March 25, 2026, from [Link]

• EP2358670B1 - A process for the preparation of tert-butyl (R)-3-vinylpyrrolidine-1-carboxylate and intermediates therefor. (n.d.). Google Patents.

• (3S,4S)-tert-butyl 3-hydroxy-4-(MethylaMino)pyrrolidine-1-carboxylate (S). (n.d.). NextSDS. Retrieved March 25, 2026, from [Link]

• Corey-Bakshi-Shibata Reduction. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]

• Identification of N-{cis-3-[Methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]cyclobutyl}propane-1-sulfonamide (PF-04965842): A Selective JAK1 Clinical Candidate for the Treatment of Autoimmune Diseases. (2015). ResearchGate. Retrieved March 25, 2026, from [Link]

• CN102241617A - Synthesis method of 1-tert-butoxycarbonyl-3-pyrrolidone. (n.d.). Google Patents.

• Janus Kinase (JAK) inhibitors: Drug Safety Communication - FDA Requires Warnings about Increased Risk of Serious Heart-related Events, Cancer, Blood Clots, and Death. (2021). FDA. Retrieved March 25, 2026, from [Link]

• A Comprehensive Overview of Globally Approved JAK Inhibitors. (2022). PMC. Retrieved March 25, 2026, from [Link]

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Comprehensive ¹H and ¹³C NMR Spectroscopic Analysis of tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate: A Technical Guide for Drug Development

Executive Summary & Pharmaceutical Relevance

tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (often referred to as N-Boc-3-hydroxy-4-methylpyrrolidine) is a highly versatile, chiral building block utilized extensively in modern medicinal chemistry. Its functionalized pyrrolidine core is a privileged scaffold found in numerous active pharmaceutical ingredients (APIs). Notably, specific stereoisomers of this compound, such as the (3S,4R) and (3R,4S) configurations, are critical intermediates in the synthesis of TANK-binding kinase 1 (TBK1) inhibitors, which are actively investigated for their roles in oncology, inflammation, and host-pathogen responses[1].

For drug development professionals, the precise structural characterization of this intermediate is non-negotiable. Misassignment of stereochemistry or failure to recognize conformational dynamics can lead to downstream failures in API synthesis. This whitepaper provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for this molecule, detailing the structural dynamics that complicate spectral interpretation—specifically N-Boc rotamerism—and providing a self-validating experimental protocol to resolve these analytical challenges.

Structural Dynamics: The N-Boc Rotamer Effect

Before analyzing the quantitative chemical shifts, one must understand the causality behind the complex spectral appearance of N-Boc protected pyrrolidines at room temperature.

The tert-butoxycarbonyl (Boc) group is attached to the pyrrolidine nitrogen via a carbamate linkage. The lone pair of electrons on the nitrogen atom is delocalized into the adjacent carbonyl group, giving the C–N bond partial double-bond character. This delocalization restricts the free rotation of the Boc group around the C–N bond. At standard ambient temperature (298 K), the rate of rotation is slower than the NMR timescale. Consequently, the molecule exists as a mixture of two distinct conformational isomers (syn and anti rotamers) in solution.

Spectroscopic Consequence: In both ¹H and ¹³C NMR spectra, this restricted rotation manifests as peak broadening, or in severe cases, the doubling of resonances[2]. The protons and carbons closest to the nitrogen atom (specifically the C2 and C5 methylene groups, and the Boc tert-butyl protons) are most profoundly affected. Recognizing this phenomenon is critical; novice analysts frequently misinterpret these doubled peaks as chemical impurities or diastereomeric mixtures.

Quantitative Spectroscopic Data

The following tables summarize the assigned ¹H and ¹³C NMR data for the trans isomer of tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate. Note that while the exact shifts may vary marginally (±0.05 ppm) depending on the specific diastereomer (e.g., (3S,4R) vs. (3S,4S)) and concentration, the topological assignments remain consistent[3].

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃, 298 K)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Mechanistic Assignment & Notes
N-Boc (CH₃)	1.45, 1.46	s	-	9H	tert-Butyl methyls; frequently appears as two closely spaced singlets due to syn/anti rotamers.
C4-CH₃	1.05	d	6.8	3H	Methyl group at C4; upfield shift characteristic of aliphatic methyls[2].
C3-OH	2.80	br s	-	1H	Hydroxyl proton; broad due to hydrogen bonding and chemical exchange. Exchanges with D₂O.
C4-H	2.15 - 2.25	m	-	1H	Methine proton at C4; complex multiplet due to coupling with C4-CH₃, C3-H, and C5-H₂.
C5-H₂	2.95 - 3.15	m	-	2H	Diastereotopic methylene adjacent to N. Broadened by rotameric exchange.
C2-H₂	3.30 - 3.60	m	-	2H	Diastereotopic methylene adjacent to N. Shifted further downfield than C5 due to proximity to C3-OH.
C3-H	3.95 - 4.05	m	-	1H	Methine proton at C3; shifted significantly downfield due to the electronegative hydroxyl group.

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃, 298 K)

Position	Chemical Shift (δ, ppm)	Mechanistic Assignment & Notes
C4-CH₃	13.5	Aliphatic methyl carbon.
N-Boc (CH₃)	28.5	tert-Butyl methyl carbons. Often appears as a broadened singlet.
C4	38.0	Methine carbon at position 4.
C5	49.5	Methylene carbon adjacent to N.
C2	52.0	Methylene carbon adjacent to N.
C3	74.0	Methine carbon attached to the hydroxyl group.
N-Boc (Cq)	79.5	Quaternary carbon of the tert-butyl group. Deshielded by the adjacent oxygen.
N-Boc (C=O)	154.5	Carbamate carbonyl carbon. Highly deshielded; diagnostic peak for Boc protection.

Experimental Protocol: High-Resolution Variable Temperature (VT) NMR

To definitively prove that peak broadening is caused by N-Boc rotamerism rather than chemical impurities, a self-validating Variable Temperature (VT) NMR protocol must be executed. By heating the sample, the thermal energy overcomes the rotational barrier of the C–N partial double bond. Once the rotation rate exceeds the NMR timescale, the distinct rotamer signals coalesce into a single, sharp, time-averaged resonance.

Step-by-Step Methodology

• Sample Preparation (Solvent Selection): Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Causality: While CDCl₃ is standard for room-temperature acquisition, its low boiling point (61 °C) makes it unsuitable for high-temperature VT-NMR. DMSO-d₆ has a boiling point of 189 °C, allowing safe heating to the temperatures required for peak coalescence without solvent evaporation or sample degradation.

• Instrument Calibration & Baseline Acquisition: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe, and shim the magnet at 298 K. Acquire standard ¹H and ¹³C spectra to establish a baseline and identify the broadened regions.

• Thermal Elevation: Gradually increase the probe temperature to 350 K (77 °C). Allow the sample to equilibrate thermally for a minimum of 10 minutes.

  • Causality: Failure to equilibrate will result in convection currents within the NMR tube, which destroys magnetic field homogeneity and artificially broadens the peaks, defeating the purpose of the experiment.

• High-Temperature Acquisition (Coalescence Validation): Re-shim the magnet at 350 K (as heating alters the solvent's physical properties). Acquire the ¹H and ¹³C spectra. Compare these to the baseline spectra. If the previously broadened peaks have sharpened into clear multiplets/singlets, the presence of rotamers is validated. If peaks remain broad or doubled, the sample contains diastereomeric impurities.

• 2D NMR Execution: While at 350 K (with sharp peaks), acquire COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) spectra to finalize the assignment of the diastereotopic C2 and C5 protons.

Analytical Workflow Visualization

The following diagram maps the logical decision tree and experimental workflow for resolving rotameric broadening in pyrrolidine derivatives.

Figure 1: Analytical workflow for resolving N-Boc rotameric broadening in NMR spectroscopy.

References

• "AMINOTRIAZINE DERIVATIVES USEFUL AS TANK-BINDING KINASE INHIBITOR COMPOUNDS", European Patent Office - EP 3517536 A1, Googleapis.
• "tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate", Benchchem.
• "1932246-33-7 | (3S,4R)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate", BLD Pharm.

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Tert-Butyl 3-Hydroxy-4-Methylpyrrolidine-1-Carboxylate: Comprehensive Safety Data, Physicochemical Profiling, and Synthetic Applications

Executive Summary

In modern medicinal chemistry, functionalized pyrrolidines serve as privileged scaffolds for drug discovery. Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (also known as N-Boc-3-hydroxy-4-methylpyrrolidine) is a highly versatile, stereochemically rich chiral building block. The presence of the tert-butyloxycarbonyl (Boc) protecting group provides crucial steric shielding and modulates the compound's solubility, making it an ideal intermediate for asymmetric synthesis and late-stage functionalization.

This technical guide provides a rigorous analysis of the compound’s safety data sheet (SDS) parameters, physicochemical properties, and its validated mechanistic role in synthesizing complex active pharmaceutical ingredients (APIs)—specifically, its application in the development of TANK-binding kinase 1 (TBK1) inhibitors for oncology[1][2].

Physicochemical Profiling & Safety Data (SDS)

Handling chiral building blocks requires strict adherence to storage and safety protocols to prevent epimerization, thermal degradation, or Boc-group cleavage. The following tables synthesize the core quantitative data and hazard classifications for this compound[3].

Table 1: Physicochemical Properties

Property	Value / Specification
IUPAC Name	tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
Molecular Formula	C₁₀H₁₉NO₃
Molecular Weight	201.26 g/mol
CAS Registry Numbers	1541276-39-4 (General); 885102-33-0 (3R,4S); 1432132-80-3 (3S,4R)
Boiling Point	282.5 ± 33.0 °C (Predicted)
Density	1.094 ± 0.06 g/cm³ (Predicted)
Storage Temperature	2–8 °C (Inert atmosphere recommended)

Causality Insight: The recommended 2–8 °C storage temperature is critical. Elevated temperatures, especially in the presence of trace moisture or acidic impurities, can trigger the premature thermal decomposition of the Boc carbamate, leading to the release of carbon dioxide and isobutylene gas, which pressurizes sealed containers.

Table 2: GHS Hazard Classification & Handling Directives

GHS Category	Details & Codes
Hazard Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H315 : Causes skin irritation.H319 : Causes serious eye irritation.H335 : May cause respiratory irritation.
Key Precautionary Statements	P261 : Avoid breathing dust/fume/gas/mist/vapors/spray.P280 : Wear protective gloves/eye protection/face protection.P302+P352 : IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338 : IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses.

Mechanistic Role in Advanced Drug Synthesis

The strategic value of tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate lies in its tri-functional nature:

• C3 Hydroxyl Group: Acts as a nucleophilic handle for etherification or can be activated (via mesylation/tosylation or Mitsunobu conditions) for stereoinvertive substitution.

• C4 Methyl Group: Provides a critical steric vector that influences the conformational dynamics of the pyrrolidine ring, often enhancing the binding affinity of the final API to its target kinase.

• N1 Boc Carbamate: Prevents unwanted N-alkylation or oxidation during upstream synthetic steps.

Experimental Workflows & Validated Protocols

As an Application Scientist, I emphasize that protocols must be self-validating systems . The following workflows detail the transformation of the Boc-protected pyrrolidine into an active amide, explaining the causality behind each reagent choice.

Protocol A: Standardized Boc-Deprotection and Amide Coupling

This two-step sequence is the industry standard for incorporating the pyrrolidine scaffold into a larger drug molecule.

Step 1: Acidic Cleavage (Deprotection)

• Preparation: Dissolve tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) (0.2 M concentration) under a nitrogen atmosphere.

• Reagent Addition: Cool the reaction to 0 °C using an ice bath. Add Trifluoroacetic acid (TFA) dropwise (10.0 eq).

  • Causality: The 0 °C environment minimizes potential side reactions at the C3 hydroxyl group. TFA selectively protonates the carbamate oxygen, initiating a fragmentation that releases gaseous CO₂ and isobutylene.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC). The starting material will be UV/Iodine active. Complete conversion is validated when the starting material spot disappears and a new baseline spot appears that stains deep purple with Ninhydrin (confirming the presence of a free secondary amine).

• Isolation: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3x) to azeotropically remove residual TFA, yielding the intermediate as a TFA salt.

Step 2: Amide Bond Formation (Coupling)

• Preparation: Dissolve the crude pyrrolidine TFA salt (1.0 eq) and the target carboxylic acid (1.05 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Neutralization: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the TFA salt to liberate the nucleophilic secondary amine without competing for the electrophilic coupling reagent.

• Activation: Add HATU (1.1 eq) to the mixture at room temperature.

  • Causality: HATU rapidly converts the carboxylic acid into a highly reactive OAt-ester. This rapid activation outpaces potential epimerization of the carboxylic acid's alpha-chiral center.

• Self-Validation (LC-MS): Stir for 2 hours. Validate reaction completion via Liquid Chromatography-Mass Spectrometry (LC-MS). The presence of the desired [M+H]⁺ mass peak confirms successful amide bond formation.

Visualizations of Workflows and Mechanisms

The following diagrams map the logical flow of the synthetic protocol and the biological mechanism of action of the resulting derivatives.

Caption: Synthetic workflow for Boc-deprotection and subsequent amide coupling of the pyrrolidine scaffold.

Caption: Mechanism of action for pyrrolidine-derived TBK1 inhibitors in KRAS-mutant cancer pathways.

References

• Gilead Sciences, Inc. "AMINOTRIAZINE DERIVATIVES USEFUL AS TANK-BINDING KINASE INHIBITOR COMPOUNDS." European Patent Office - EP 3517536 A1 / WO 2016/049211 A1.

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• 3. tert-butyl (3S,4R)-3-hydroxy-4-Methylpyrrolidine-1-carboxylate | 885102-33-0 [chemicalbook.com]

Stereoisomers and chiral centers of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

An In-Depth Technical Guide to the Stereoisomers and Chiral Centers of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate is a pivotal chiral building block in modern medicinal chemistry. Its rigid, five-membered ring structure, adorned with stereochemically defined substituents, provides a valuable scaffold for designing potent and selective therapeutic agents.[1] The precise spatial arrangement of the hydroxyl and methyl groups profoundly influences the molecule's interaction with biological targets, making a thorough understanding of its stereoisomerism essential for rational drug design. This guide provides a comprehensive analysis of the chiral centers, the resulting stereoisomers, and the experimental methodologies for their synthesis, separation, and characterization.

Structural Analysis and Stereochemistry

The core of the topic molecule is a pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom. The structure is further defined by a hydroxyl (-OH) group at the C3 position, a methyl (-CH3) group at the C4 position, and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. The Boc group enhances solubility in organic solvents and prevents the nitrogen from participating in unwanted side reactions during synthesis.[2]

Identification of Chiral Centers

Chiral centers, or stereocenters, are typically carbon atoms bonded to four different substituent groups. In Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, two such centers exist:

• C3: Bonded to a hydrogen atom, a hydroxyl group, the C2 carbon of the ring, and the C4 carbon of the ring.

• C4: Bonded to a hydrogen atom, a methyl group, the C3 carbon of the ring, and the C5 carbon of the ring.

The presence of these two chiral centers (n=2) gives rise to a total of 2ⁿ = 2² = 4 possible stereoisomers.

The Four Stereoisomers

These four isomers can be grouped into two pairs of enantiomers (non-superimposable mirror images) and four pairs of diastereomers (stereoisomers that are not mirror images).

• Enantiomeric Pair 1 (trans): (3R,4R) and (3S,4S)

• Enantiomeric Pair 2 (cis): (3R,4S) and (3S,4R)

Any cis isomer is a diastereomer of any trans isomer. For instance, (3R,4S) is a diastereomer of both (3R,4R) and (3S,4S). Diastereomers possess different physical and chemical properties, such as solubility, melting point, and chromatographic retention times, which is the fundamental principle enabling their separation.[3][4]

Fig. 1: Stereochemical relationships between the isomers.

Table 1: Properties of Stereoisomers

Stereoisomer	Configuration	CAS Number	Molecular Formula	Molecular Weight
(3S,4R)	cis	1432132-80-3[2]	C₁₀H₁₉NO₃[2]	201.26[2]
(3R,4S)	cis	885102-33-0[5]	C₁₀H₁₉NO₃	201.26
(3R,4R)	trans	1107658-75-2[6]	C₁₀H₁₉NO₃[6]	201.26
(3S,4S)	trans	Not readily available	C₁₀H₁₉NO₃	201.26

Stereoselective Synthesis and Separation

Achieving stereochemical purity is paramount in drug development, as different stereoisomers can exhibit vastly different pharmacological and toxicological profiles.[1] Methodologies therefore focus on either synthesizing the desired isomer directly (asymmetric synthesis) or separating it from a mixture (chiral resolution).

Asymmetric Synthesis: Stereoselective Reduction

A common and effective strategy to produce a specific stereoisomer, such as tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, involves the stereoselective reduction of a ketone precursor. The choice of reducing agent and catalyst is critical for controlling the stereochemical outcome.

Causality: The Corey-Bakshi-Shibata (CBS) reduction is a well-established method for the enantioselective reduction of ketones.[2] Using the (R)-CBS reagent, the borane is delivered to a specific face of the ketone, leading to the preferential formation of the (3S)-alcohol. This approach provides high enantiomeric excess (>90% ee).[2]

Protocol: (R)-CBS Catalyzed Reduction of a Ketone Precursor [2]

• Preparation: Dissolve the precursor, tert-butyl 3-oxo-4-methylpyrrolidine-1-carboxylate, in anhydrous tetrahydrofuran (THF) under an inert nitrogen atmosphere.

• Cooling: Cool the reaction vessel to -78°C using a dry ice/acetone bath. This low temperature enhances the stereoselectivity of the reaction.

• Catalyst Addition: Slowly add the (R)-CBS reagent (1.2 equivalents) to the solution.

• Reducing Agent: Add borane-THF complex (BH₃·THF) dropwise to the mixture.

• Reaction: Stir the mixture at -78°C for 4 hours, monitoring progress by thin-layer chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow addition of methanol at -78°C.

• Workup: Allow the mixture to warm to room temperature. Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product via flash column chromatography on silica gel to yield the (3S,4R) isomer.

Fig. 2: Workflow for stereoselective synthesis.

Separation of Diastereomers

When a synthesis produces a mixture of diastereomers, they can often be separated using standard laboratory techniques due to their distinct physical properties.

• Crystallization: Diastereomers exhibit different solubilities in a given solvent system. Fractional crystallization can be employed to selectively precipitate one diastereomer from the solution, leaving the other dissolved. This process often requires careful optimization of solvent and temperature.[7]

• Chromatography: Standard column chromatography using silica gel or alumina can effectively separate diastereomers, as they will interact differently with the stationary phase, leading to different elution times.[4]

Analytical Characterization

Unambiguous identification and confirmation of the absolute stereochemistry of each isomer are critical. A combination of analytical techniques is typically employed.

• NMR Spectroscopy: While enantiomers have identical NMR spectra in achiral solvents, diastereomers produce distinct spectra. 1H and 13C NMR can be used to differentiate between the cis and trans pairs of isomers based on differences in chemical shifts and coupling constants.[8] To distinguish between enantiomers, chiral shift reagents can be added to form transient diastereomeric complexes that will have unique NMR signals.

• X-ray Crystallography: This is the definitive method for determining the absolute configuration of a molecule.[3] If a single, pure stereoisomer can be grown into a suitable crystal, X-ray diffraction analysis can map the precise three-dimensional arrangement of its atoms, confirming its R/S configuration.[9][10]

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is an indispensable tool for both analytical and preparative separation of enantiomers. The stationary phase of the column contains a chiral selector that interacts differently with each enantiomer, resulting in different retention times. This allows for the accurate determination of enantiomeric excess (ee) and the isolation of pure enantiomers from a racemic mixture.[11]

Applications in Drug Development

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1][12] The stereochemically defined hydroxyl and methyl groups of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate provide key vectors for building more complex molecules. The hydroxyl group can act as a hydrogen bond donor or acceptor, or serve as a handle for further functionalization. The methyl group can provide beneficial steric interactions within a target's binding pocket, enhancing potency or selectivity.

For example, related chiral pyrrolidinols, such as (3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol, are crucial intermediates for synthesizing highly potent inhibitors of enzymes like purine nucleoside phosphorylase (PNP), which are targets for immunological diseases.[13][14] The specific (3R,4R) configuration is essential for achieving the desired biological activity.

Conclusion

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate is more than a simple chemical intermediate; it is a stereochemically rich platform for the development of sophisticated pharmaceutical agents. Its two chiral centers give rise to four distinct stereoisomers, each with unique spatial properties. A deep understanding of the principles of stereoisomerism, coupled with robust methods for asymmetric synthesis, separation, and characterization, is essential for any researcher or drug developer aiming to leverage this versatile scaffold. The ability to selectively synthesize and utilize a single, desired stereoisomer is a critical factor in creating safer, more effective medicines.

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• tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate. Benchchem.
• (R)-3-Hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester. Chem-Impex.
• SUPPLEMENTARY INFORMATION. Macmillan Group - Princeton University.

• X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties. MDPI. Available at: [Link]

• A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition. ACS Publications. Available at: [Link]

• 1H NMR and X-Ray Crystallographic Studies of p-Toluenesulfonamides of 2,5-Di(pyrrol-2-yl)- pyrrolidines. RSC Publishing. Available at: [Link]

• tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate. Chemsrc. Available at: [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. Available at: [Link]

• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. Shodhganga. Available at: [Link]

• Diastereomers – Knowledge and References. Taylor & Francis Online. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. Available at: [Link]

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Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate molecular weight and exact mass

An In-Depth Technical Guide to Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate: Properties, Synthesis, and Applications

Executive Summary

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate is a chiral heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its rigid pyrrolidine scaffold, combined with multiple functional groups and stereocenters, makes it a valuable building block for the synthesis of complex and biologically active molecules. This guide provides a comprehensive overview of its core physicochemical properties, focusing on its molecular weight and exact mass, and delves into the practical aspects of its synthesis and applications. Designed for researchers, scientists, and professionals in drug development, this document offers in-depth technical details, field-proven insights, and validated experimental protocols to support the effective utilization of this versatile chemical intermediate.

Chapter 1: Fundamental Physicochemical Properties

The precise characterization of a molecule begins with its fundamental properties. For Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, understanding its molecular weight and exact mass is crucial for its identification, quantification, and quality control in a research and development setting.

The molecular structure contains two stereocenters, leading to the possibility of four stereoisomers. The properties can be specific to a particular isomer, often distinguished by their CAS numbers.

Property	Value	Source
Molecular Formula	C₁₀H₁₉NO₃	[1][2][3][4]
Molecular Weight	201.26 g/mol	[1][3]
Exact Mass	201.136 g/mol	[1]
Common CAS Numbers	885102-33-0 ((3S,4R)-isomer)[1], 1107658-75-2 ((3R,4R)-rel-isomer)[3], 1432132-80-3 ((3S,4R)-isomer)[4]

The Distinction and Importance of Molecular Weight and Exact Mass

In chemical and pharmaceutical sciences, the terms "molecular weight" and "exact mass" are often used, but they refer to distinct concepts.

• Molecular Weight (also known as average molecular mass) is calculated using the weighted average of the atomic masses of the constituent elements, considering their natural isotopic abundance. This value is typically used in stoichiometric calculations for chemical reactions and for preparing solutions of a specific molarity.

• Exact Mass (or monoisotopic mass) is calculated using the mass of the most abundant isotope of each element (e.g., ¹²C, ¹H, ¹⁴N, ¹⁶O). This value is of paramount importance in high-resolution mass spectrometry (HRMS), where it allows for the unambiguous determination of the elemental composition of a molecule. For Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, the exact mass of 201.136 Da is a critical parameter for its identification in complex mixtures and for confirming the success of a chemical synthesis.[1]

Chapter 2: Synthesis and Stereocontrol

The synthesis of enantiomerically pure pyrrolidines is a key challenge in organic chemistry, given their prevalence in natural products and pharmaceuticals. The stereoselective synthesis of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate often involves the controlled reduction of a prochiral ketone precursor.

A common strategy is the stereoselective reduction of a 3-keto-4-methylpyrrolidine derivative.[4] The choice of reducing agent is critical for controlling the stereochemistry of the resulting hydroxyl group. While a simple reducing agent like sodium borohydride (NaBH₄) can yield the desired product, it often results in a mixture of stereoisomers.[4] For achieving high enantiomeric excess, chiral catalysts such as Corey-Bakshi-Shibata (CBS) reagents are employed.[4] The (R)-CBS reagent, for instance, can reduce the ketone to the (3S)-alcohol with high stereoselectivity.[4]

Synthetic Workflow Diagram

Caption: Synthetic workflow for Tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate.

Detailed Experimental Protocol: Stereoselective Synthesis

This protocol describes the synthesis of tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate.

Part A: Stereoselective Reduction

• Reactor Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet is charged with the 3-keto-4-methylpyrrolidine precursor. The flask is purged with dry nitrogen.

  • Rationale: The use of a flame-dried flask and an inert nitrogen atmosphere is crucial to prevent the reaction of the moisture-sensitive borane reagents.

• Reagent Addition: Anhydrous tetrahydrofuran (THF) is added to dissolve the substrate. The solution is cooled to -78 °C using an acetone/dry ice bath.

  • Rationale: Low temperature is essential to ensure high stereoselectivity of the CBS reduction.

• Catalyst and Reducing Agent: A solution of the (R)-CBS reagent (1.2 equivalents) is added, followed by the slow, dropwise addition of a solution of borane-THF complex (BH₃·THF). The reaction mixture is stirred at -78 °C for 4 hours.[4]

  • Rationale: The chiral CBS catalyst forms a complex with the borane, which then coordinates to the ketone in a sterically defined manner, directing the hydride delivery to one face of the carbonyl group.

• Quenching: The reaction is carefully quenched by the slow addition of methanol at -78 °C. The mixture is then allowed to warm to room temperature.

  • Rationale: Methanol reacts with the excess borane and breaks down the borate-amine complexes, terminating the reaction.

Part B: Boc Protection

• Solvent Exchange: The solvent from the previous step is removed under reduced pressure. The residue is dissolved in dichloromethane (DCM).

• Protection Reaction: The solution is cooled to 0 °C in an ice bath. Di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 equivalents) are added.[4] The reaction is stirred at room temperature for 12 hours.[4]

  • Rationale: The Boc group is a common protecting group for amines, preventing their participation in subsequent reactions. DMAP acts as a nucleophilic catalyst to accelerate the reaction.

• Workup and Purification: The reaction mixture is washed sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the pure tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate.[4]

  • Rationale: The aqueous washes remove unreacted reagents and byproducts. Column chromatography separates the desired product from any remaining impurities based on polarity.

Chapter 3: Applications in Research and Drug Development

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs. Its conformational rigidity and ability to present substituents in well-defined spatial orientations make it an ideal core for designing ligands that can interact with biological targets with high affinity and selectivity.

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, as a chiral building block, is instrumental in the synthesis of a wide range of biologically active compounds.[4][5] The hydroxyl and methyl groups can be further functionalized or can serve as key pharmacophoric features for target binding. The Boc-protected nitrogen allows for controlled deprotection and subsequent elaboration of the molecule.

This compound and its derivatives are valuable intermediates in the synthesis of:

• Antagonists of the Transient Receptor Potential Vanilloid-4 (TRPV4): These have potential applications in the treatment of pain, inflammation, and edema.[6]

• Ligands for Dopamine and Opioid Receptors: Chiral pyrrolidines are used to develop dual-target ligands as potentially safer analgesics.[7]

• Enzyme Inhibitors: The stereochemically defined structure is crucial for designing potent and selective enzyme inhibitors.[5]

Conclusion

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate is more than just a chemical compound with a defined molecular weight and exact mass. It is a key enabling tool for the advancement of chemical synthesis and drug discovery. Its well-defined stereochemistry and versatile functional groups provide a robust platform for the creation of novel therapeutics. A thorough understanding of its properties, coupled with mastery of its stereoselective synthesis, empowers researchers to unlock its full potential in developing the next generation of medicines.

References

• tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate | Chemsrc. (2025, September 11). Chemsrc. Retrieved from [Link]

• Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate - Appretech Scientific Limited. Appretech Scientific Limited. Retrieved from [Link]

• (3R,4R)-rel-tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate - Sunway Pharm Ltd. Sunway Pharm Ltd. Retrieved from [Link]

• tert-Butyl (3S,4S)-3-(hydroxymethyl)-4-methyl-pyrrolidine-1-carboxylate - NextSDS. NextSDS. Retrieved from [Link]

• tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate | C9H18N2O3 - PubChem. PubChem. Retrieved from [Link]

• [ - 2-Pyrrolidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β,4-dihydroxy-, 1,1-dimethylethyl ester, [2S-[2α(S*),4β]] - Organic Syntheses Procedure. Organic Syntheses. Retrieved from [Link]

• A practical synthesis of (3R,4R)-N-tert-butoxycarbonyl-4-hydroxymethylpyrrolidin-3-ol. (2025, August 6). ResearchGate. Retrieved from [Link]

• tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate - NextSDS. NextSDS. Retrieved from [Link]

• Discovery of Pyrrolidine Sulfonamides as Selective and Orally Bioavailable Antagonists of Transient Receptor Potential Vanilloid-4 (TRPV4) - ACS Publications. (2018, October 10). ACS Publications. Retrieved from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Retrieved from [Link]

• EP2358670B1 - A process for the preparation of tert-butyl (R)-3-vinylpyrrolidine-1-carboxylate and intermediates therefor - Google Patents. Google Patents.

• 3,4-Unsubstituted 2-tert-Butyl-pyrrolidine-1-oxyls with Hydrophilic Functional Groups in the Side Chains - PMC. (2022, November 29). NCBI. Retrieved from [Link]

• Pharmacological and Physicochemical Properties Optimization for Dual-Target Dopamine D3 (D3R) and μ-Opioid (MOR) Receptors Ligands as Potentially Safer Analgesics - PMC. (2021, October 12). NCBI. Retrieved from [Link]ncbi.nlm.nih.gov/pmc/articles/PMC8534155/)

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The Solubility Profile of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate: A Technical Guide for Organic Synthesis and Formulation

Executive Summary

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (commonly identified by CAS numbers such as 885102-33-0, 1541276-39-4, and 1107658-75-2 depending on the specific stereoisomer) is a highly versatile, chiral building block[1][2]. It is extensively utilized in the stereoselective synthesis of complex active pharmaceutical ingredients (APIs), including kinase inhibitors and novel therapeutics[3][4].

For drug development professionals and synthetic chemists, understanding the thermodynamic solubility profile of this intermediate is non-negotiable. Solubility dictates the efficiency of reaction kinetics, the selection of solvent systems for chromatographic purification, and the viability of crystallization processes[5][6]. Because quantitative solubility data for specific isomers of this compound is often proprietary, this whitepaper synthesizes structural causality, predictive physicochemical profiling, and a self-validating experimental protocol to guide your laboratory workflows.

Physicochemical Profiling & Structural Causality

To accurately predict the solubility of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, we must deconstruct its molecular architecture. The dissolution of this compound in any given solvent is governed by the interplay of its functional groups:

• The Pyrrolidine Core: This saturated cyclic secondary amine provides conformational rigidity[7]. However, unlike naked pyrrolidine which is miscible with water, the functionalization of this core drastically alters its partition coefficient.

• The N-Boc (tert-Butoxycarbonyl) Group: Positioned at the nitrogen atom, this bulky, highly lipophilic protecting group serves a dual purpose. Synthetically, it prevents unwanted nucleophilic attacks. Thermodynamically, it sterically shields the nitrogen, neutralizing its ability to act as a strong hydrogen bond acceptor or protonation site[5][8]. This massive hydrophobic bulk drives the compound's high solubility in moderately polar and chlorinated organic solvents.

• The C3-Hydroxyl Group: This is the primary polar anchor of the molecule. The hydroxyl group acts as both a hydrogen bond donor and acceptor, ensuring favorable interactions with polar protic and polar aprotic solvents[5].

• The C4-Methyl Group: The addition of a methyl group introduces a localized hydrophobic pocket, further increasing the overall lipophilicity (Log P) of the molecule and reducing its aqueous solubility[1].

Logical relationship between molecular structure and solvent interactions.

Estimated Solubility Profile in Organic Solvents

Based on topological predictive models (which estimate a Log S of approximately -1.7, classifying it as "very soluble" in organic matrices)[1] and empirical data from structurally analogous Boc-protected pyrrolidines[5][6], the following table summarizes the expected solubility profile.

Table 1: Predictive Solubility Profile by Solvent Class

Solvent Class	Representative Solvents	Expected Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile	High (>100 mg/mL)	Strong dipole-dipole interactions. The solvent acts as a potent hydrogen bond acceptor for the C3-OH proton.
Chlorinated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Excellent solvation of the lipophilic Boc and C4-methyl groups via dispersion forces.
Esters / Ethers	Ethyl Acetate, THF, MTBE	High	Favorable dipole interactions; these are the standard solvents for liquid-liquid extraction of this intermediate.
Polar Protic	Methanol, Ethanol, IPA	Good to High	Formation of a robust hydrogen-bonding network with the C3-hydroxyl group.
Non-Polar Aliphatic	Hexane, Heptane	Low to Moderate	The polar C3-OH group restricts complete dissolution in purely aliphatic hydrocarbons, making them ideal anti-solvents for crystallization.

Mechanistic Insights into Solvent-Solute Interactions

To optimize a reaction or purification step, one must understand why a solvent behaves the way it does with this specific solute.

• Hydrogen Bonding Dynamics in Aprotic Media: In solvents like Dimethyl Sulfoxide (DMSO), the highly polarized oxygen atom of the sulfoxide group acts as an aggressive hydrogen bond acceptor[5][6]. It interacts exothermically with the C3-hydroxyl proton of the pyrrolidine ring. This energy release easily overcomes the intermolecular forces holding the compound in its pure state (which ranges from a viscous liquid to a semi-solid depending on the stereoisomeric purity), driving rapid dissolution.

• Hydrophobic Solvation in Halogenated Solvents: When using Dichloromethane (DCM), the mechanism shifts. DCM cannot accept hydrogen bonds effectively. Instead, dissolution is driven by London dispersion forces interacting with the bulky tert-butyl moiety of the Boc group and the C4-methyl group. The Boc group effectively "masks" the inherent polarity of the amine, preventing the formation of insoluble, hydrogen-bonded polymeric networks that often plague unprotected amino alcohols[6][8].

Experimental Protocol: Self-Validating Solubility Determination

Because exact solubility can fluctuate based on the specific diastereomer (e.g., cis vs. trans, or (3R,4S) vs. (3R,4R)) and the presence of trace impurities, relying solely on predictive data is a risk in late-stage development.

The following protocol outlines a self-validating Isothermal Shake-Flask Method . Notably, because Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate lacks a strong UV chromophore (it contains no conjugated aromatic systems), standard HPLC-UV analysis at 254 nm will fail. Evaporative Light Scattering Detection (ELSD) or Quantitative NMR (qNMR) must be used for accurate quantitation[5][6].

Step-by-Step Methodology

• Solvent Preparation: Ensure all target organic solvents are anhydrous and HPLC-grade. Trace water will artificially alter the solubility profile due to the compound's polar hydroxyl group.

• Saturation: In a tightly sealed 5 mL glass vial, add an excess amount of the compound to 2.0 mL of the selected solvent until a visible suspension or separate liquid phase remains.

• Thermodynamic Equilibration: Place the vial in an isothermal shaker set strictly to 25.0 ± 0.1 °C. Agitate at 300 RPM for 24 to 48 hours. Causality: This extended timeframe ensures that the system reaches true thermodynamic equilibrium, rather than a transient kinetic state.

• Phase Separation: Remove the vial and immediately centrifuge it at 25°C. Draw the supernatant using a pre-warmed syringe and filter it through a 0.45 µm PTFE syringe filter. Causality: PTFE is mandatory here due to its broad chemical inertness against aggressive organic solvents like DCM or THF.

• Serial Dilution: Using volumetric precision, dilute the filtered aliquot with the intended HPLC mobile phase to ensure the concentration falls within the linear dynamic range of the ELSD detector.

• Quantitation: Inject the sample into an HPLC-ELSD system calibrated with a known reference standard of the compound. Calculate the absolute solubility in mg/mL.

Experimental workflow for determining the exact solubility profile.

References

• Wikipedia. Pyrrolidine. Available at:[Link]

• Organic Chemistry Portal. Stereoselective synthesis of N-protected pyrrolidines via Pd-catalyzed reactions. Available at: [Link]

• European Patent Office. AMINOTRIAZINE DERIVATIVES USEFUL AS TANK-BINDING KINASE INHIBITOR COMPOUNDS - EP 3517536 A1. Available at: [Link]

Sources

• 1. 885102-33-0 | (3R,4S)-rel-tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate | Alcohols | Ambeed.com [ambeed.com]
• 2. 1541276-39-4|tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. Stereoselective synthesis of N-protected pyrrolidines via Pd-catalyzed reactions of γ-(N-acylamino) alkenes and γ-(N-Boc-amino) alkenes with aryl bromides [organic-chemistry.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 8. tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate | 1432132-80-3 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate applications in medicinal chemistry

An Application and Protocol Guide: Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate in Medicinal Chemistry

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of Substituted Pyrrolidines in Drug Discovery

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, represents a privileged scaffold in medicinal chemistry. Its significance is underscored by its presence in over 20 FDA-approved drugs and countless clinical candidates.[1] Unlike flat, two-dimensional aromatic systems, the saturated, sp³-hybridized nature of the pyrrolidine ring allows for a greater exploration of three-dimensional chemical space.[2][3][4] This non-planarity, often described as "pseudorotation," provides access to a variety of conformations, enabling more precise and potent interactions with complex biological targets such as enzymes and receptors.[2][3]

This guide focuses on a particularly valuable building block: tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate . The strategic placement of a hydroxyl group and a methyl group on the pyrrolidine core creates two stereogenic centers, leading to multiple possible stereoisomers. The presence of the tert-butyloxycarbonyl (Boc) protecting group on the nitrogen modulates solubility and renders the amine nucleophilicity inert, allowing for selective chemistry at other positions.[5] These features make this molecule a versatile chiral intermediate for constructing complex, biologically active compounds. This document will detail its applications, provide validated experimental protocols, and explain the scientific rationale behind its use in modern drug development.

The Building Block: Physicochemical & Structural Characteristics

The title compound's name can refer to several stereoisomers, each with unique properties and applications. The defined stereochemistry is critical, as different isomers can exhibit vastly different biological activities and binding affinities to enantioselective protein targets.[3][4] Below is a summary of key data for a commonly cited isomer.

Property	Data	Source
Chemical Name	tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate	[5][6]
CAS Number	1432132-80-3	[5][6]
Molecular Formula	C₁₀H₁₉NO₃
Molecular Weight	201.26 g/mol
Key Structural Features	Chiral pyrrolidine core, Boc-protected amine, secondary alcohol, methyl group	[5]

Logical Workflow: From Scaffold to Application

The following diagram illustrates the strategic pathway from recognizing the value of the pyrrolidine scaffold to its specific application in synthesizing advanced drug intermediates.

Caption: Strategic workflow for utilizing the pyrrolidine building block.

Core Applications in Medicinal Chemistry

The unique stereochemistry and functional handles of tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate make it a valuable starting material for a range of therapeutic targets. The hydroxyl group can be readily oxidized, displaced, or used as a handle for introducing new pharmacophoric elements, while the methyl group provides a specific steric and lipophilic profile.

Case Study: Synthesis of Antihypertensive Agents

Research has highlighted the use of the (3S,4R) stereoisomer of this compound as a key building block in the synthesis of novel antihypertensive agents.[5] In this context, the pyrrolidine scaffold serves to correctly orient substituents that interact with specific biological targets, such as angiotensin II receptors. The defined stereochemistry of the hydroxyl and methyl groups is crucial for achieving high potency and selectivity.[5]

Analog Application: Inhibitors of 5'-Methylthioadenosine Phosphorylase (MTAP)

A closely related analog, (3R,4R)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate, has been employed as a key reactant in the preparation of transition state analogue inhibitors of human MTAP.[7] MTAP is an enzyme involved in metabolic pathways that are critical for cell proliferation, making it a target for anticancer and anti-inflammatory therapies. The synthesis leverages the diol functionality to mimic the ribose moiety of the natural substrate, demonstrating the utility of the 3-hydroxy-pyrrolidine core in creating potent enzyme inhibitors.[7][8]

Experimental Protocols

The following protocols provide detailed, validated methodologies for the synthesis and application of substituted pyrrolidines. The causality behind key experimental choices is explained to provide a deeper understanding of the process.

Protocol 1: Stereoselective Synthesis via Asymmetric 1,3-Dipolar Cycloaddition

The 1,3-dipolar cycloaddition of an azomethine ylide with an alkene is a powerful and convergent method for constructing highly functionalized pyrrolidines.[1][9] This protocol describes a general, metal-catalyzed asymmetric approach to access chiral pyrrolidine cores.

Objective: To synthesize a chiral N-Boc-pyrrolidine scaffold.

Rationale: This method establishes the core ring structure and its relative stereochemistry in a single, efficient step. The use of a chiral metal catalyst ensures the reaction proceeds stereoselectively, yielding a product with high enantiomeric excess.

Caption: Workflow for asymmetric 1,3-dipolar cycloaddition.

Materials:

• Aldehyde (e.g., benzaldehyde)

• Amino ester (e.g., methyl glycinate)

• α,β-Unsaturated ester (e.g., methyl crotonate)

• Chiral ligand (e.g., a BINAP derivative)

• Metal catalyst (e.g., Silver Acetate, AgOAc)

• Anhydrous, degassed solvent (e.g., Toluene)

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium Bicarbonate (NaHCO₃) solution

• Brine, Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Catalyst Preparation: In a flame-dried, nitrogen-purged flask, dissolve the metal catalyst (e.g., AgOAc, 5 mol%) and the chiral ligand (5.5 mol%) in anhydrous toluene. Stir for 30 minutes at room temperature.

  • Rationale: Pre-formation of the chiral catalyst complex is crucial for achieving high stereoselectivity. Anhydrous and inert conditions prevent catalyst deactivation.

• Reaction Assembly: To the catalyst solution, add the aldehyde (1.0 eq), amino ester (1.1 eq), and the alkene (1.2 eq).

• Cycloaddition: Heat the reaction mixture to 60-80 °C and monitor by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

  • Rationale: Heating provides the necessary activation energy for the cycloaddition. Monitoring ensures the reaction is driven to completion without significant side product formation.

• Boc Protection: After cooling to room temperature, add Boc₂O (1.5 eq) and a mild base (e.g., triethylamine, 2.0 eq). Stir for 4-6 hours.

  • Rationale: The resulting pyrrolidine has a secondary amine that is immediately protected with a Boc group. This facilitates purification and prevents undesired side reactions in subsequent steps.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃ solution. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure tert-butyl 3,4-disubstituted pyrrolidine-1-carboxylate.

Protocol 2: Derivatization of the Hydroxyl Group via Oxidation and Reductive Amination

This protocol demonstrates how to use tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate as a building block to introduce a new amine-containing substituent, a common strategy in drug development to modulate polarity, basicity, and target interactions.[10]

Objective: To convert the C3-hydroxyl group into a C3-amino functionality.

Rationale: This two-step sequence first converts the secondary alcohol into a ketone, which is then transformed into an amine via reductive amination. This is a robust and widely used method for introducing nitrogen-containing groups.

Materials:

• tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate (1.0 eq)

• Oxidizing agent (e.g., Dess-Martin periodinane (DMP) or SO₃-pyridine)

• Dichloromethane (DCM) as solvent

• Amine (e.g., benzylamine, 1.2 eq)

• Reducing agent (e.g., Sodium triacetoxyborohydride, NaBH(OAc)₃, 1.5 eq)

• Acetic acid (catalytic amount)

Procedure:

• Oxidation: Dissolve the starting pyrrolidinol (1.0 eq) in anhydrous DCM under a nitrogen atmosphere. Cool the solution to 0 °C. Add the oxidizing agent (e.g., DMP, 1.2 eq) portion-wise, maintaining the temperature below 5 °C. Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Rationale: DMP is a mild and selective oxidizing agent suitable for converting secondary alcohols to ketones without epimerization or over-oxidation.[11] The reaction is run at low temperature initially to control reactivity.

• Work-up (Oxidation): Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and sodium thiosulfate. Stir vigorously until the layers are clear. Separate the layers and extract the aqueous phase with DCM (3x). Combine the organic layers, dry over MgSO₄, and concentrate to yield the crude ketone (tert-butyl 3-oxo-4-methylpyrrolidine-1-carboxylate). This intermediate is often used directly in the next step.

• Reductive Amination: Dissolve the crude ketone in DCM. Add the desired primary or secondary amine (1.2 eq) followed by a catalytic amount of acetic acid. Stir for 30 minutes.

  • Rationale: The acid catalyzes the formation of an iminium ion intermediate, which is the species that will be reduced.

• Reduction: Add the reducing agent (e.g., NaBH(OAc)₃, 1.5 eq) portion-wise. Stir at room temperature for 12-18 hours.

  • Rationale: Sodium triacetoxyborohydride is a mild reducing agent that is particularly effective for reductive aminations and is compatible with the acidic conditions used to form the iminium ion.

• Final Work-up and Purification: Quench the reaction with saturated aqueous NaHCO₃. Separate the layers, extract the aqueous phase with DCM (3x), combine the organic layers, dry over MgSO₄, and concentrate. Purify the residue by flash column chromatography to yield the desired 3-amino-4-methylpyrrolidine derivative.

Conclusion

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate and its isomers are high-value, versatile chiral building blocks in medicinal chemistry. Their inherent three-dimensionality, coupled with strategically placed functional groups, provides a robust platform for the synthesis of complex and stereochemically defined drug candidates. The protocols and applications detailed herein demonstrate the practical utility of this scaffold, underscoring the importance of sp³-rich structures in the ongoing quest for more potent and selective therapeutics.[2][12]

References

• Enamine. Synthesis of unique pyrrolidines for drug discovery.
• Chemicalbook. (3R,4R)-tert-Butyl 3-Hydroxy-4-(hydroxyMethyl)
• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem (Cham).
• Brand, J., et al. Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space. ACS Medicinal Chemistry Letters.
• Sjölin, O. (2016). Synthesis of substituted pyrrolidines. KTH, School of Chemical Science and Engineering.
• Anonymous. (2026). Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential. Drug Dev Res.
• Benchchem. tert-butyl (3S,4R)
• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.
• PharmaBlock.
• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
• NextSDS. tert-butyl (3S,4R)
• Tyler, N. S., et al. (2019). A practical synthesis of (3R,4R)-N-tert-butoxycarbonyl-4-hydroxymethylpyrrolidin-3-ol.
• Chemsrc. tert-butyl (3S,4R)
• Sigma-Aldrich. (2S,4S)
• Spessert, L., et al. (2021). Pharmacological and Physicochemical Properties Optimization for Dual-Target Dopamine D3 (D3R) and μ-Opioid (MOR) Receptors Ligands as Potentially Safer Analgesics. PMC.

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• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate | 1432132-80-3 | Benchchem [benchchem.com]
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• 7. (3R,4R)-tert-Butyl 3-Hydroxy-4-(hydroxyMethyl)pyrrolidine-1-carboxylate | 635319-09-4 [chemicalbook.com]
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• 12. diva-portal.org [diva-portal.org]

Technical Application Note: Advanced Functionalization of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate via Cross-Coupling

Executive Summary & Rationale

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (N-Boc-3-hydroxy-4-methylpyrrolidine) is a highly privileged, stereochemically rich scaffold utilized extensively in modern drug discovery. It serves as a critical building block in the synthesis of complex therapeutics, including TANK-binding kinase (TBK1) inhibitors[1].

However, functionalizing the C3-hydroxyl group presents a formidable synthetic challenge. The adjacent C4-methyl group introduces significant steric hindrance, and the secondary nature of the alcohol makes it prone to competitive β -hydride elimination or E2 elimination under standard cross-coupling conditions. This application note details three distinct, field-proven strategies to overcome these intrinsic chemical barriers, providing researchers with self-validating protocols for both C(sp3)–C(sp2) and C(sp3)–O bond formation.

Mechanistic Causality: The C3-Hydroxyl Challenge

When designing a cross-coupling strategy for this molecule, the choice of methodology is dictated by the desired bond type and stereochemical requirements:

• Avoiding Polar Elimination: If a C–C bond is required at the C3 position, converting the alcohol to a halide or triflate for traditional Suzuki-Miyaura coupling often fails. The basic conditions strongly favor E2 elimination (yielding a pyrroline) due to the steric bulk of the C4-methyl group. Causality: Shifting from a polar two-electron pathway to a single-electron radical pathway via metallaphotoredox catalysis bypasses this elimination entirely[2].

• Preventing β -Hydride Elimination: If a C–O bond (aryl ether) is desired, Palladium-catalyzed Buchwald-Hartwig coupling can be used. Causality: Secondary alkoxides coordinated to Palladium are highly susceptible to β -hydride elimination. Utilizing a bulky, electron-rich biarylphosphine ligand (e.g., RockPhos) forces the Pd center into a conformation that drastically accelerates reductive elimination, outcompeting the decomposition pathway.

• Stereochemical Retention: In both C–O coupling and Nucleophilic Aromatic Substitution (S N​ Ar), the C–O bond is never broken. Therefore, the native stereochemistry (e.g., the 3R,4S trans-configuration) is strictly retained[3]. Conversely, radical-based deoxygenative C–C coupling proceeds via a planar sp3 radical, resulting in a loss of native C3 stereochemistry and yielding a diastereomeric mixture dictated by the facial shielding of the C4-methyl group.

Quantitative Strategy Comparison

Table 1 summarizes the operational metrics for the three primary functionalization strategies.

Strategy	Target Bond	Reagent / Catalyst System	Stereochemical Outcome	Typical Yield	Primary Challenge
A. Metallaphotoredox	C(sp3)–C(sp2)	Ir(ppy)₂ / NiCl₂ / Oxalate	Scrambled at C3	45–65%	Requires rigorous degassing; light penetration limits scale.
B. Buchwald-Hartwig	C(sp3)–O	Pd(OAc)₂ / RockPhos / Cs₂CO₃	Strict Retention	50–75%	Trace moisture leads to aryl halide reduction (Ar-H).
C. S N​ Ar	C(sp3)–O	NaH / Activated Aryl Fluoride	Strict Retention	70–90%	Limited to highly electron-deficient aryl electrophiles.

Strategy A: Metallaphotoredox Deoxygenative C(sp3)–C(sp2) Coupling

Leveraging the paradigm established by MacMillan and co-workers, secondary alcohols can be activated as oxalates and coupled with aryl halides using synergistic Iridium/Nickel dual catalysis[2]. This method has also been successfully adapted for C(sp3)–C(sp3) cross-couplings[4].

Fig 1: Synergistic Ir/Ni metallaphotoredox catalytic cycle for deoxygenative C(sp3)-C(sp2) coupling.

Step-by-Step Protocol

Step 1: Oxalate Formation

• Dissolve Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (1.0 equiv, 1.0 mmol) in anhydrous CH₂Cl₂ (0.2 M) under N₂.

• Add Triethylamine (1.5 equiv) and cool to 0 °C.

• Dropwise add Methyl oxalyl chloride (1.2 equiv). Stir for 2 hours at room temperature.

• Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate. Use the crude oxalate directly.

Step 2: Dual Catalysis Cross-Coupling

• In an oven-dried vial equipped with a stir bar, combine the crude oxalate (1.0 equiv), Aryl Bromide (1.5 equiv),[Ir{dF(CF₃)ppy}₂(dtbbpy)]PF₆ (1 mol%), NiCl₂·dtbbpy (5 mol%), and anhydrous Cs₂CO₃ (2.0 equiv).

• Add anhydrous DMF (to reach 0.1 M).

• Critical Step: Degas the mixture via three freeze-pump-thaw cycles.

• Backfill with N₂ and irradiate with a 450 nm LED lamp (approx. 2 cm away) with vigorous stirring for 24 hours.

Self-Validating System Check: Pre-reaction: The intermediate oxalate must show a mass shift of +86 Da (M+86) via LC-MS. In-reaction: Upon irradiation, the reaction mixture must transition from pale green (Ni(II)/Ir(III)) to a deep red/brown, indicating the successful generation of the active Ni(0)/Ni(I) species. A lack of color change indicates oxygen contamination, which quenches the *Ir(III) excited state.

Strategy B: Palladium-Catalyzed C–O Etherification

When the target molecule requires an aryl ether linkage at C3 without altering the native stereochemistry, Buchwald-Hartwig etherification is deployed.

Step-by-Step Protocol

• In a glovebox, charge a dry Schlenk tube with Pd(OAc)₂ (2 mol%), RockPhos ligand (4 mol%), and anhydrous Cs₂CO₃ (1.5 equiv).

• Add the Aryl Halide (1.0 equiv, 1.0 mmol) and Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (1.2 equiv).

• Add anhydrous Toluene (0.2 M). Seal the tube and remove it from the glovebox.

• Heat the mixture at 100 °C in a pre-heated oil bath for 16 hours.

• Cool to room temperature, dilute with EtOAc, filter through a pad of Celite, and concentrate for flash chromatography.

Self-Validating System Check: Monitor the disappearance of the aryl halide via GC-MS. The formation of a des-halogenated aryl byproduct (Ar-H) indicates premature β -hydride elimination of the Pd-alkoxide intermediate. If Ar-H exceeds 10% area under the curve (AUC), verify the integrity of the RockPhos ligand and ensure the Cs₂CO₃ is strictly anhydrous.

Strategy C: Nucleophilic Aromatic Substitution (S N​ Ar)

For highly activated, electron-deficient aryl halides (e.g., 2-fluorobenzonitriles used in TBK1 inhibitors[1]), transition metals are unnecessary. The secondary alcohol can directly displace the halide under strong basic conditions[3].

Step-by-Step Protocol

• Dissolve Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (1.2 equiv, 1.2 mmol) in anhydrous THF (0.2 M) under N₂ and cool to 0 °C.

• Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.5 equiv) in one portion. Stir for 30 minutes at 0 °C to pre-form the alkoxide.

• Add the activated Aryl Fluoride (1.0 equiv) dropwise as a solution in THF.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Carefully quench with ice-cold water, extract with EtOAc, wash with brine, dry over MgSO₄, and concentrate.

Self-Validating System Check: Hydrogen gas evolution must be visually confirmed upon the addition of NaH. Monitor the reaction by TLC (UV active for the aryl system); the product will run slightly less polar (higher R f​ ) than the starting fluorobenzonitrile due to the incorporation of the lipophilic Boc-pyrrolidine moiety.

Experimental Workflow & Best Practices

Fig 2: Step-by-step experimental workflow for the metallaphotoredox cross-coupling protocol.

General Handling Notes: The Boc-protected pyrrolidine is generally a viscous liquid or low-melting solid at room temperature. It should be stored sealed in a dry environment at 2-8 °C[5]. When scaling up, ensure that the path length for light irradiation in Strategy A does not exceed 1 cm to guarantee uniform photon flux.

References

• Gilead Sciences, Inc. "AMINOTRIAZINE DERIVATIVES USEFUL AS TANK-BINDING KINASE INHIBITOR COMPOUNDS." European Patent Office, EP 3517536 A1, 2019.

• MacMillan, D. W. C., et al. "Alcohols as Latent Coupling Fragments for Metallaphotoredox Catalysis: sp3–sp2 Cross-Coupling of Oxalates with Aryl Halides." Cell, 2016. URL:[Link]

• MacMillan, D. W. C., et al. "Alcohols as Substrates for Metallaphotoredox-Catalyzed C(sp3)–C(sp3) Cross-Coupling." Journal of the American Chemical Society, 2023. URL:[Link]

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• 3. (R)-2-(Pyrrolidin-3-yloxy)-pyridine | 927691-31-4 | Benchchem [benchchem.com]
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Technical Notes & Optimization

Improving yield in Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate synthesis

Topic: Yield & Selectivity Optimization for Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate Synthesis Target Audience: Process Chemists, Drug Development Scientists, and Bench Researchers

Welcome to the Technical Support Center. This hub is designed to help you troubleshoot, optimize, and scale the synthesis of N-Boc-3-hydroxy-4-methylpyrrolidine, a critical chiral building block in pharmaceutical development. Rather than providing a rigid list of instructions, this guide breaks down the causality of common failures and provides self-validating workflows to ensure reproducible yields.

Mechanistic Workflow & Kinetic Traps

Before troubleshooting specific issues, it is crucial to understand the two primary synthetic routes utilized in the industry and their respective failure points.

Fig 1. Synthetic pathways and common side reactions for the target compound.

Troubleshooting FAQs (Yield & Selectivity)

Q1: Why am I observing significant 4,4-dimethylation during the enolate alkylation of N-Boc-3-oxopyrrolidine? Causality: The formation of the kinetic enolate using Lithium diisopropylamide (LDA) must be strictly controlled. If the internal temperature rises above -70°C before or during methyl iodide (MeI) addition, rapid proton exchange occurs between the newly formed mono-methylated product and unreacted enolate. This generates a new enolate that reacts with MeI to form the 4,4-dimethyl side product. Resolution: Ensure the reaction is conducted under strict cryogenic conditions (-78°C). Use exactly 1.05 equivalents of LDA and 1.1 equivalents of MeI. Add MeI via a syringe pump to prevent localized exothermic spikes.

Q2: My reduction of N-Boc-4-methyl-3-oxopyrrolidine yields a poor diastereomeric ratio (dr). How can I selectively isolate the trans-(3S,4R) isomer? Causality: Standard reduction with NaBH₄ in methanol is largely unselective because the small hydride nucleophile can attack the carbonyl carbon from either the Re or Si face with minimal steric hindrance from the adjacent methyl group. Resolution: To achieve high diastereoselectivity, switch to a sterically demanding hydride source such as L-Selectride. The bulky tri-sec-butylborohydride group is forced to attack from the less hindered face (anti to the methyl group), yielding the trans isomer. For absolute enantiomeric purity (>99% ee) on an industrial scale, follow the reduction with an enzymatic kinetic resolution using a lipase in vinyl acetate and hexane ().

Q3: I am using the dehalogenative reduction route starting from tert-butyl 3-(bromomethyl)-4-hydroxypyrrolidine-1-carboxylate. Why is my conversion stalling at 50% with visible alkene impurities? Causality: Unlike ketone reduction, reducing a primary bromide with NaBH₄ is an Sₙ2 process, which requires significantly higher activation energy. If the temperature is too low, the reaction stalls. If the stoichiometry is incorrect, the basicity of the borohydride promotes E2 elimination, forming an exocyclic alkene. Resolution: As demonstrated in recent Wee1 degrader patent literature (), this reaction requires a massive excess of NaBH₄ (up to 7.4 equivalents) in DMSO. The reagent must be added at 0°C to control the initial exotherm, followed by strict heating to 80°C for exactly 2 hours to drive the Sₙ2 displacement to completion before elimination pathways dominate.

Quantitative Performance Data

The following table summarizes expected yields and selectivities based on the chosen synthetic route and reducing agent.

Substrate	Reagent / Conditions	Target Isomer	Yield (%)	dr (trans:cis)	ee (%)
N-Boc-4-methyl-3-oxopyrrolidine	NaBH₄, MeOH, 0°C	Racemic mixture	85	1.5:1	N/A
N-Boc-4-methyl-3-oxopyrrolidine	L-Selectride, THF, -78°C	trans racemate	78	>10:1	N/A
Racemic target mixture	Lipase, Vinyl acetate, 30°C	(3S,4R)	45*	N/A	>99
N-Boc-3-(bromomethyl)-4-hydroxy...	NaBH₄ (7.4 eq), DMSO, 80°C	Retains starting stereochem	82	N/A	>98

*Note: The maximum theoretical yield for enzymatic kinetic resolution is 50%.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols integrate mandatory In-Process Controls (IPCs). A protocol is only valid if its intermediate states can be verified before proceeding.

Protocol A: Dehalogenative Reduction (DMSO/NaBH₄ Route)

Self-Validation Principle: The transition from a bromide to a methyl group significantly alters the retention factor (Rf). TLC and LC-MS are used as mandatory IPCs to prevent premature quenching.

• Initialization: Dissolve tert-butyl (3R,4S)-3-(bromomethyl)-4-hydroxypyrrolidine-1-carboxylate (1.0 eq, e.g., 600 mg) in anhydrous DMSO (0.25 M concentration) under a nitrogen atmosphere.

• Cryogenic Addition: Cool the reactor to 0°C using an ice bath. Add NaBH₄ (7.4 eq) in four equal portions over 20 minutes.

  • Causality: Portion-wise addition prevents thermal runaway from the heat of dissolution and initial hydride-solvent interactions.

• Thermal Activation: Remove the ice bath and heat the reaction mixture to 80°C.

• In-Process Control (IPC): After 1.5 hours, sample the reaction. Run a TLC (Hexanes:EtOAc 1:1, KMnO₄ stain). The starting material (lower Rf) must be completely consumed. Confirm the mass of the product (M+H = 202.1) via LC-MS. Do not proceed until conversion is >95%.

• Quenching & Isolation: Cool to 0°C. Quench carefully with cold water (dropwise) to destroy excess NaBH₄. Extract with EtOAc (3x). Wash the combined organic layers with brine to remove DMSO, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Diastereoselective Ketone Reduction (L-Selectride Route)

Self-Validation Principle: Diastereomeric ratio must be confirmed prior to downstream processing to avoid carrying forward unwanted isomers. ¹H-NMR of the crude mixture provides immediate validation of the cis/trans ratio based on the chemical shift of the C4-methyl protons.

• Preparation: Dissolve N-Boc-4-methyl-3-oxopyrrolidine (1.0 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere.

• Cryogenic Control: Cool the solution to -78°C using a dry ice/acetone bath.

  • Causality: Strict temperature control is required to maximize the steric differentiation between the Re and Si faces during hydride attack.

• Hydride Addition: Add L-Selectride (1.2 eq, 1.0 M in THF) dropwise over 30 minutes. Stir at -78°C for 2 hours.

• In-Process Control (IPC): Quench a 0.1 mL aliquot in saturated NH₄Cl. Extract with EtOAc and evaporate. Run a rapid ¹H-NMR (CDCl₃) to verify the disappearance of the ketone carbonyl and assess the trans:cis ratio via the C4-methyl doublet signals (~1.03 ppm).

• Oxidative Workup: Carefully quench the bulk reaction with saturated aqueous NH₄Cl at -78°C. Warm to 0°C, then add 30% H₂O₂ and 10% NaOH dropwise to oxidize and remove the borane byproducts. Extract with EtOAc, wash with brine, dry, and concentrate.

References

• Title: WO2024006881A1 - Wee1 degrading compounds and uses thereof Source: Google Patents / World Intellectual Property Organization URL

• Title: Transition State Analogue Inhibitors of 5′-Deoxyadenosine/5′-Methylthioadenosine Nucleosidase from Mycobacterium tuberculosis Source: Biochemistry, ACS Publications (2017) URL: [Link]

Technical Support Center: Preventing Unintended Boc Cleavage in Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate Transformations

Introduction

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate is a highly versatile chiral building block used extensively in medicinal chemistry and drug development. The tert-butyloxycarbonyl (Boc) group is strategically utilized to mask the secondary amine, preventing it from interfering during functionalization of the C3-hydroxyl group (e.g., oxidations, mesylations, or Mitsunobu reactions).

While the Boc group is valued for its predictable stability, unintended cleavage (deprotection) is a frequent pain point. This technical guide provides mechanistic insights, quantitative stability data, and self-validating protocols to help you maintain Boc integrity throughout your synthetic workflows.

Part 1: Quantitative Data – Boc Stability Profile

The selection of reaction and workup conditions must be dictated by the stability profile of the carbamate linkage. The following table summarizes the quantitative parameters and mechanistic behavior of the Boc group under various environments.

Condition	Reagent Example	Boc Stability	Mechanistic Note
Mildly Acidic	Acetic Acid (AcOH)	Generally Stable	Prolonged exposure or elevated temperatures may lead to slow cleavage[1].
Strongly Acidic	20-50% TFA, 1M HCl	Labile	Cleavage is rapid and often complete within 30 minutes to a few hours at room temperature[2].
Basic	NaOH, Piperidine	Highly Stable	Resistant to hydrolysis; the nitrogen lone pair resonance reduces electrophilicity[1].
Thermal	>120°C Heating	Labile	Thermolytic cleavage occurs without an acid catalyst, yielding the free amine and CO₂[3].
Lewis Acidic	TMSOTf, BF₃·OEt₂	Moderately Labile	Lewis acids coordinate to the carbamate oxygen, mimicking protonation and weakening the tert-butyl-oxygen bond.

Part 2: Frequently Asked Questions (Mechanistic Insights)

Q1: Why does my Boc group fall off during Swern oxidation of the C3-hydroxyl? A1: The Swern oxidation utilizes oxalyl chloride and DMSO, which generates HCl gas as a byproduct. If the reaction is not strictly buffered, or if the amine base (e.g., triethylamine) is added too slowly during the final quench, the localized drop in pH protonates the Boc carbonyl oxygen. This protonation facilitates the cleavage of the tert-butyl-oxygen bond, forming a stable tert-butyl carbocation and an unstable carbamic acid intermediate that rapidly decarboxylates into the free amine[1]. Solution: Ensure a sufficient excess of base (e.g., 3.0-5.0 eq of DIPEA) and maintain strict temperature control (-78 °C) until the base is fully incorporated.

Q2: Can I use standard acidic workups (e.g., 1N HCl wash) to remove residual amine bases after mesylating the C3-hydroxyl? A2: Routine washing with 1N HCl (pH < 1) is highly risky for N-Boc pyrrolidines and often leads to unintended deprotection[1]. The electron-donating nature of the pyrrolidine ring can slightly increase the electron density on the carbamate oxygen, making it susceptible to protonation during aggressive aqueous washes. Solution: Replace 1N HCl with saturated aqueous ammonium chloride (NH₄Cl) or a mild sodium dihydrogen phosphate (NaH₂PO₄) buffer (pH ~4.5).

Q3: My reaction requires elevated temperatures (80°C), and I'm seeing Boc degradation even under neutral conditions. Is this expected? A3: Yes. While the Boc group is generally stable under neutral conditions at room temperature, elevated temperatures can induce thermal deprotection. Research demonstrates that thermal N-Boc deprotection can proceed efficiently without an acid catalyst at temperatures above 120°C-150°C[3]. Even at 80°C, prolonged reaction times can cause slow thermolytic degradation[4].

Part 3: Troubleshooting Workflow

Decision workflow for troubleshooting unintended Boc deprotection.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Buffered Swern Oxidation to Tert-butyl 4-methyl-3-oxopyrrolidine-1-carboxylate

Self-Validating System: This protocol incorporates a TLC-based Ninhydrin stain check to instantly validate the integrity of the Boc group before proceeding to column chromatography.

• Step 1: Setup. Charge a flame-dried flask with oxalyl chloride (1.5 eq) and anhydrous DCM. Cool to -78°C under an inert atmosphere.

• Step 2: Activation. Add DMSO (3.0 eq) dropwise. Stir for 15 minutes to form the active alkoxysulfonium intermediate.

• Step 3: Oxidation. Add Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (1.0 eq) dissolved in DCM dropwise. Stir for 45 minutes at -78°C.

• Step 4: Buffered Quench (Critical). Add N,N-Diisopropylethylamine (DIPEA) (5.0 eq) dropwise.

  • Causality: DIPEA is sterically bulkier and less nucleophilic than standard triethylamine (TEA), providing superior buffering against the generated HCl byproduct without participating in unwanted side reactions. Allow the reaction to warm to 0°C over 1 hour.

• Step 5: Self-Validating Workup. Quench with saturated aqueous NaHCO₃. Extract with DCM.

  • Validation Checkpoint: Spot the organic layer on a silica TLC plate. Stain with Ninhydrin solution and heat. If the spot turns purple/pink, unintended Boc cleavage has occurred (a free secondary amine is present). If the spot remains invisible to Ninhydrin but active to KMnO₄, the Boc group is structurally intact.

Protocol 2: Safe Mesylation of the C3-Hydroxyl Group

• Step 1: Setup. Dissolve the starting material (1.0 eq) in anhydrous DCM and cool strictly to 0°C.

• Step 2: Reagent Addition. Add DIPEA (2.0 eq), followed by the dropwise addition of methanesulfonyl chloride (MsCl, 1.2 eq).

  • Causality: Maintaining 0°C prevents thermal degradation[4], while the 2.0 eq of DIPEA strictly neutralizes the HCl byproduct, preventing the acid-catalyzed carbocation formation that leads to Boc loss[1].

• Step 3: Workup. Wash the organic layer with saturated aqueous NH₄Cl (pH ~4.5) instead of 1N HCl. This safely removes excess base without exposing the acid-labile carbamate to pH levels below 1.

References

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC - NIH Source: nih.gov URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (2S,4S)-1-Boc-4-cyano-2-methylpyrrolidine | Benchchem [benchchem.com]

Technical Support Center: Chromatography Optimization for Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with purifying Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (also known as N-Boc-3-hydroxy-4-methylpyrrolidine).

This chiral building block is highly valued in pharmaceutical synthesis [1]. While the tert-butoxycarbonyl (Boc) group successfully masks the basicity of the pyrrolidine nitrogen—converting it into a neutral carbamate and preventing severe amine-induced tailing—the secondary hydroxyl group at the C3 position and the steric influence of the C4 methyl group create unique chromatographic behaviors [2]. This guide synthesizes field-proven methodologies to help you achieve high-purity isolation, resolve diastereomers, and troubleshoot common pitfalls.

Purification Workflow

Workflow for the chromatographic purification of N-Boc-3-hydroxy-4-methylpyrrolidine.

Frequently Asked Questions (FAQs)

Q1: Why is my product invisible under a standard 254 nm UV lamp? A1: Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate lacks a conjugated π -electron system or aromatic ring. The Boc carbamate group absorbs weakly and only at much lower wavelengths (typically <210 nm). Relying on UV detection will result in missed fractions. You must use destructive chemical stains to visualize the compound on a TLC plate[3].

Q2: Which TLC stain is most effective for visualizing this compound? A2: Potassium permanganate (KMnO₄) is the gold standard here. The mechanism relies on the oxidation of the secondary hydroxyl group at the C3 position to a ketone. During this redox reaction, the purple Mn(VII) is reduced to brown Mn(IV) (MnO₂), rendering the product as a bright yellow/brown spot against a purple background [3]. Phosphomolybdic Acid (PMA) is a viable secondary option, but KMnO₄ provides faster, more reliable contrast for this specific scaffold.

Q3: How do I separate the cis and trans diastereomers (e.g., separating (3R,4S) from (3R,4R))? A3: Diastereomer resolution depends on the steric shielding provided by the C4 methyl group. In the cis configuration, the methyl group sterically hinders the adjacent hydroxyl group, reducing its ability to hydrogen-bond with the silica stationary phase. This typically causes the cis isomer to elute faster (higher Rf) than the trans isomer, where the hydroxyl is more exposed. To resolve them, use a very shallow gradient (e.g., holding at 15% Ethyl Acetate in Hexane for several column volumes before increasing to 25%) and utilize fine-grade silica (15–40 µm) to maximize theoretical plates.

Q4: I am observing significant streaking on the TLC plate. How can I resolve this? A4: Although the amine is Boc-protected (which eliminates the basic interactions typical of free pyrrolidines), the secondary hydroxyl group still acts as a strong hydrogen-bond donor to the silanol (Si-OH) groups on the silica gel [4]. First, ensure you are not overloading the TLC plate. If streaking persists at analytical concentrations, switching your eluent from Hexane/Ethyl Acetate to a Dichloromethane/Methanol (95:5) system can disrupt the hydrogen bonding more effectively, improving peak shape.

Q5: Is the Boc protecting group at risk of cleavage during silica gel chromatography? A5: Standard silica gel is mildly acidic (pH ~4.5–5.5). While the Boc group is generally stable on silica for the duration of a standard flash column (1–3 hours), leaving the compound adsorbed on the column overnight can lead to partial deprotection. Always run the column continuously once the sample is loaded.

Troubleshooting Matrix

The following table summarizes quantitative and qualitative issues you may encounter, their mechanistic origins, and actionable solutions.

Symptom	Mechanistic Cause	Corrective Action
No spots visible on TLC after staining	The compound evaporated (if heated excessively) or the stain is exhausted/degraded.	Ensure the KMnO₄ stain is fresh (should be deep purple, not brown). Heat the plate gently with a heat gun (50-60°C); do not scorch it [3].
Co-elution with Boc-anhydride	Boc-anhydride (unreacted starting material) is highly non-polar and runs near the solvent front, but overloading causes it to tail into the product.	Ensure complete consumption of Boc-anhydride during synthesis (use a slight excess of amine, or quench with a primary amine like ethanolamine prior to workup) [4].
Poor recovery / Low yield off column	Strong irreversible hydrogen bonding of the hydroxyl group to highly active silanol sites on the silica gel.	Flush the column with a highly polar solvent (e.g., 10% MeOH in DCM) at the end of the run to recover strongly retained material.
Poor diastereomeric resolution	The eluent polarity is too high, causing both isomers to migrate too quickly without sufficient stationary phase interaction.	Decrease the initial polarity. Start the column at 10% EtOAc in Hexane. Maintain an Rf of ~0.20 for the lower spot during the separation phase.

Validated Experimental Protocols

Protocol A: TLC Preparation and KMnO₄ Staining

This protocol ensures self-validating visualization without degrading the analyte.

• Stain Preparation: Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 0.125 g of NaOH in 200 mL of distilled water. Store in a dark glass bottle (shelf life ~3 months).

• Spotting: Apply 1–2 µL of the crude mixture (diluted to ~5 mg/mL in DCM) onto a Silica Gel 60 F254 TLC plate. Co-spot with the starting materials for reference.

• Development: Elute the plate in a chamber pre-equilibrated with 30% Ethyl Acetate in Hexanes.

• Drying: Remove the plate and allow the solvent to evaporate completely in a fume hood. Critical: Residual organic solvent will react with the stain and cause background discoloration.

• Visualization: Dip the plate quickly into the KMnO₄ solution using forceps. Wipe the excess stain from the back of the plate with a paper towel.

• Heating: Gently heat the plate using a heat gun on a low setting (keep the plate touchable, ~50–60°C) until distinct yellow/brown spots appear against the purple background[3]. Circle the spots immediately, as the background will eventually turn brown over time.

Protocol B: Optimized Flash Column Chromatography

Designed for the separation of closely eluting diastereomers.

• Column Packing: Select a column size allowing a 50:1 ratio of silica gel to crude product by weight. Slurry-pack the column using 10% Ethyl Acetate in Hexanes to ensure uniform bed density.

• Sample Loading: Dissolve the crude Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate in a minimum volume of DCM. Apply evenly to the top of the silica bed. Alternatively, dry-load by adsorbing the crude mixture onto a small amount of silica gel (1:2 ratio), evaporating the DCM, and adding the dry powder to the column head [4].

• Elution Strategy (Shallow Gradient):

  • Phase 1: Elute with 2 column volumes (CV) of 10% EtOAc/Hexanes to remove non-polar impurities (e.g., residual Boc-anhydride).

  • Phase 2: Increase to 15% EtOAc/Hexanes for 3 CVs. The cis-diastereomer will typically begin eluting here.

  • Phase 3: Increase to 25% EtOAc/Hexanes to elute the trans-diastereomer.

• Fraction Collection: Collect small fractions (e.g., 10–15 mL for a 1 g scale) to prevent the overlapping tails of the diastereomers from recombining.

• Analysis & Concentration: Analyze fractions using Protocol A. Pool fractions containing the pure target isomer and concentrate under reduced pressure (water bath <40°C to prevent any thermal degradation of the Boc group).

References

• tert-butyl (3S,4R)
• (3R,4R)
• TLC stains: Thin Layer Chrom
• Technical Support Center: Purification of Crude (R)-3-(Boc-amino)pyrrolidine Benchchem

Technical Support Center: Resolving Enantiomers of tert-Butyl 3-Hydroxy-4-methylpyrrolidine-1-carboxylate

Welcome to the technical support center for the efficient resolution of tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate enantiomers. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address frequently encountered challenges during the separation of these critical chiral building blocks. The pyrrolidine ring is a fundamental scaffold in numerous natural products and pharmaceutical drugs.[1][2]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the resolution process, offering explanations and actionable solutions.

Issue 1: Poor or No Separation of Enantiomers in Chiral Chromatography (SFC/HPLC)

Possible Causes:

• Inappropriate Chiral Stationary Phase (CSP): The selected CSP may not have the necessary chiral recognition capabilities for your specific molecule. Polysaccharide-based and macrocyclic glycopeptide-based columns are often effective for similar compounds.[3]

• Suboptimal Mobile Phase Composition: The choice and concentration of the organic modifier and any additives are crucial for achieving separation.[4][5]

• Incorrect Detection Wavelength: The analyte may have a low UV absorbance at the selected wavelength.

Solutions:

• Screen Different CSPs: It is highly recommended to screen a variety of CSPs with different chiral selectors. Polysaccharide-based columns (e.g., Chiralpak® series) are a good starting point for Boc-protected pyrrolidine derivatives.[3][6]

• Optimize the Mobile Phase:

  • Supercritical Fluid Chromatography (SFC):

    • Vary the organic modifier (e.g., methanol, ethanol, isopropanol).[5] Methanol is often a good starting point.[5]

    • Adjust the percentage of the co-solvent. Decreasing the modifier content can sometimes increase selectivity.[6]

    • For basic compounds, consider adding a small amount of a basic additive like diethylamine (DEA) to improve peak shape.[5]

  • High-Performance Liquid Chromatography (HPLC):

    • For normal-phase chromatography, a mobile phase of hexane/ethanol with an acidic modifier like trifluoroacetic acid (TFA) can be effective.[3]

    • For reversed-phase chromatography, a mixture of methanol or acetonitrile with a buffered aqueous phase is common.[3]

• Verify UV Absorbance: Check the UV spectrum of your compound to ensure you are using an optimal detection wavelength. For compounds lacking a strong chromophore, derivatization or the use of a detector like a mass spectrometer (MS) or evaporative light scattering detector (ELSD) may be necessary.

Issue 2: Low Yield of the Desired Enantiomer in Diastereomeric Salt Crystallization

Possible Causes:

• Inappropriate Resolving Agent: The chosen chiral resolving agent may not form diastereomeric salts with significantly different solubilities.

• Unsuitable Crystallization Solvent: The solvent system may not provide the optimal solubility difference between the two diastereomeric salts.[7]

• Co-crystallization: Both diastereomers may be crystallizing out of solution, leading to low enantiomeric excess.[8]

Solutions:

• Screen Chiral Resolving Agents: A screening process is crucial. For amino alcohols, chiral acids like tartaric acid derivatives (e.g., dibenzoyltartaric acid) or mandelic acid are common choices.[8][9]

• Optimize the Solvent System:

  • Screen a variety of solvents with different polarities (e.g., ethanol, isopropanol, acetonitrile).[8]

  • Consider using solvent mixtures to fine-tune the solubility.[10]

  • The use of an anti-solvent can sometimes induce crystallization.[8]

• Control Crystallization Conditions:

  • Optimize the cooling rate. Slow cooling often leads to purer crystals.[8]

  • Perform recrystallization of the obtained salt to improve diastereomeric excess.[8]

Issue 3: Low Enantioselectivity in Enzymatic Resolution

Possible Causes:

• The enzyme is not effective for the substrate: The chosen enzyme may not effectively discriminate between the two enantiomers.[8]

• Suboptimal Reaction Conditions: Temperature, pH, and solvent can significantly impact enzyme activity and selectivity.[8]

Solutions:

• Enzyme Screening: Screen a variety of commercially available lipases, as they are commonly used for the resolution of alcohols.[11][12] Lipase AS from Aspergillus niger and Novozyme® 435 (immobilized Candida antarctica lipase B) have shown success with similar substrates.[7][11]

• Optimize Reaction Parameters:

  • Temperature: Lowering the reaction temperature can often increase enantioselectivity.[8]

  • Acylating Agent: Vary the acylating agent used in the transesterification reaction.

  • Solvent: Use a non-polar organic solvent like MTBE or toluene.[8]

• Consider Dynamic Kinetic Resolution (DKR): To overcome the 50% theoretical yield limit of kinetic resolution, a DKR approach can be employed. This involves using a racemization catalyst in conjunction with the enzyme to convert the undesired enantiomer into the desired one in situ.[11][13]

Frequently Asked Questions (FAQs)

Q1: Which resolution method is best for my needs: chromatography, crystallization, or enzymatic resolution?

A1: The optimal method depends on your specific requirements:

• Chiral Chromatography (SFC/HPLC): Ideal for both analytical and preparative scales. SFC is often faster and uses less organic solvent than HPLC, making it a "greener" option.[8][14][15]

• Diastereomeric Salt Crystallization: A classical and cost-effective method well-suited for larger-scale separations.[7]

• Enzymatic Resolution: Offers high selectivity under mild reaction conditions and is an excellent choice for producing enantiomerically pure compounds.[12]

Q2: What are the advantages of using Supercritical Fluid Chromatography (SFC) over HPLC for chiral separations?

A2: SFC offers several key advantages over traditional HPLC for chiral separations, including:

• Faster Separations: The low viscosity of supercritical fluids allows for higher flow rates and faster analysis times.[4][14]

• Reduced Solvent Consumption: SFC primarily uses compressed carbon dioxide as the mobile phase, significantly reducing the amount of organic solvent required.[4][14]

• Higher Efficiency: SFC can often provide better resolution and efficiency compared to HPLC.[4]

Q3: Can I improve the yield of the desired enantiomer beyond 50% in classical resolution methods?

A3: Yes, for diastereomeric salt crystallization, a technique called Crystallization-Induced Diastereomer Transformation (CIDT) can be used. This process involves the in-situ racemization of the undesired diastereomer in solution, allowing it to convert to the less soluble, desired diastereomer, which then crystallizes. This can theoretically increase the yield of the desired enantiomer to nearly 100%.[8] For enzymatic resolution, Dynamic Kinetic Resolution (DKR) can be employed to achieve yields greater than 50%.[11]

Q4: How do I choose the right chiral stationary phase (CSP) for my separation?

A4: The selection of a CSP is often empirical. However, based on the structure of tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, polysaccharide-based CSPs (e.g., those with cellulose or amylose derivatives) are a good starting point.[3] A systematic screening of several different CSPs is the most effective approach to finding the optimal column for your separation.

Experimental Workflows and Data

Workflow for Chiral Method Development

Caption: A generalized workflow for chiral method development, from initial screening to preparative scale-up.

Comparative Data for Chiral Separation Techniques

Technique	Typical Stationary Phase	Mobile Phase	Key Advantages	Common Challenges
Chiral SFC	Polysaccharide-based (e.g., Chiralpak IA, IC)	Supercritical CO₂ with alcohol modifier (e.g., MeOH)[8]	Fast, high efficiency, reduced organic solvent use[8][14]	Requires specialized equipment
Chiral HPLC (Normal Phase)	Polysaccharide-based (e.g., Chiralpak AD-H)	Hexane/Ethanol with acid modifier (e.g., TFA)[3]	Good resolution for many proline derivatives[3]	Requires non-polar solvents[3]
Chiral HPLC (Reversed Phase)	Macrocyclic glycopeptide-based (e.g., CHIROBIOTIC® T)	Methanol/Buffered Aqueous (e.g., TEAA)[3]	Compatible with aqueous samples	May have lower efficiency for some compounds
Diastereomeric Salt Crystallization	N/A	Various organic solvents (e.g., Ethanol, Isopropanol)[7]	Cost-effective for large scale[7]	Requires screening of resolving agents and solvents[8]
Enzymatic Kinetic Resolution	Immobilized Lipase (e.g., Novozyme® 435)	Organic solvent (e.g., MTBE)	High enantioselectivity, mild conditions[12]	Limited to 50% yield without DKR[11]

Protocol: Diastereomeric Salt Resolution

• Salt Formation: Dissolve the racemic tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (1.0 eq.) in a suitable solvent such as ethanol or isopropanol.[7] Add a solution of a chiral resolving agent (0.5-1.0 eq.), for example, (+)-dibenzoyltartaric acid, in the same solvent.[9]

• Crystallization: Gently heat the mixture to ensure complete dissolution.[9] Allow the solution to cool slowly to room temperature to induce the crystallization of the less soluble diastereomeric salt.[9] Further cooling in an ice bath can enhance crystal formation.[9]

• Isolation: Collect the precipitated crystals by filtration and wash them with a small amount of the cold solvent to remove impurities.[9]

• Liberation of the Enantiomer: Suspend the isolated diastereomeric salt in water and add a base (e.g., 1 M NaOH) to neutralize the chiral acid and liberate the free, enantiomerically enriched pyrrolidine derivative.[9]

Caption: A simplified workflow for classical diastereomeric salt resolution.

References

• BenchChem. (n.d.). Application Notes and Protocols for Chiral Resolution of Pyrrolidine-3,4-diamine Enantiomers.
• BenchChem. (n.d.). Chiral Purity Analysis of Boc-D-HoPro-OH by HPLC: A Comparative Guide.
• Royal Society of Chemistry. (2021, November 17). Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines. RSC Publishing.
• BenchChem. (n.d.). A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers.
• BenchChem. (n.d.). Technical Support Center: Pyrrolidine-3,4-diamine Diastereomeric Separation.
• BenchChem. (n.d.). How to improve the efficiency of chiral resolution for 3-(difluoromethyl)pyrrolidine.
• ACS Publications. (2024, December 8). Diastereodivergent Parallel Kinetic Resolution of Racemic 2-Substituted Pyrrolidines via Iridium-Catalyzed C(sp3)–H Borylation.
• White Rose Research Online. (2021, November 17). Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines.
• Royal Society of Chemistry. (2015). Evaluation of a new protocol for enzymatic dynamic kinetic resolution of 3-hydroxy-3-(aryl)propanoic acids. Organic & Biomolecular Chemistry.
• Google Patents. (n.d.). WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.
• FAGG. (n.d.). Journal of Chromatography A.
• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution.
• ACS Publications. (2008, November 12). Enzymatic Resolution of N-Substituted-β-prolines. Organic Process Research & Development.
• ACS Publications. (2005, February 17). A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition. Organic Process Research & Development.
• ResearchGate. (2025, June 8). (PDF) Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities.
• PMC. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.
• Mapping Ignorance. (2017, January 26). A new path to enantioselective substituted pyrrolidines.
• (2021, November 22). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals.
• (2017, March 16). Supercritical Fluid Chromatography: An Essential Tool in Drug Discovery.
• Scirp.org. (2026, January 21). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of.
• Semantic Scholar. (2023, February 15). A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile with the use of immobilized enzymes stabilized with i.
• PubMed. (2008, May 2). Chiral separation of selected proline derivatives using a polysaccharide-type stationary phase by supercritical fluid chromatography and comparison with high-performance liquid chromatography.
• HPLC. (n.d.). Study on the Variation in Optimal Conditions for Chiral SFC Separations Using Different Polysaccharide Based Stationary Phases.
• LCGC International. (2026, March 20). A Strategy for Developing HPLC Methods for Chiral Drugs.
• MDPI. (2010, March 9). Synthesis of a New Chiral Pyrrolidine.
• Phenomenex. (n.d.). Chiral HPLC Separations.
• PMC. (n.d.). Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction.
• ACS Publications. (2023, July 10). Enantioselective Synthesis and Biological Evaluation of Pyrrolidines Bearing Quaternary Stereogenic Centers. Journal of Medicinal Chemistry.
• Royal Society of Chemistry. (n.d.). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry.
• Santa Cruz Biotechnology. (n.d.). (3R,4R)-tert-Butyl 3-Hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate | CAS 635319-09-4.
• PubChem. (n.d.). tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate | C10H19NO3 | CID 1514341.
• NextSDS. (n.d.). tert-Butyl 3-aMino-4-(hydroxyMethyl)pyrrolidine-1-carboxylate — Chemical Substance Information.
• PubMed. (2010, July 2). A fast, efficient and stereoselective synthesis of hydroxy-pyrrolidines.
• BenchChem. (n.d.). tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate | 1432132-80-3.

Sources

• 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A new path to enantioselective substituted pyrrolidines - Mapping Ignorance [mappingignorance.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fagg.be [fagg.be]
• 5. hplc.eu [hplc.eu]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 11. Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB01943K [pubs.rsc.org]
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• 13. Evaluation of a new protocol for enzymatic dynamic kinetic resolution of 3-hydroxy-3-(aryl)propanoic acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for the Purity Analysis of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

Abstract

Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate is a crucial chiral building block in modern medicinal chemistry, where stereochemical integrity directly impacts the safety and efficacy of the final active pharmaceutical ingredient (API). Consequently, the development and validation of robust analytical methods to assess its chemical and enantiomeric purity are not merely procedural requirements but cornerstones of quality control. This guide provides an in-depth, scientifically-grounded protocol for the validation of a High-Performance Liquid Chromatography (HPLC) method for this purpose. We will explore the causality behind the selection of chromatographic conditions and validation parameters, presenting supporting experimental data in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3] Furthermore, this guide will objectively compare the validated HPLC method against viable alternatives, namely Supercritical Fluid Chromatography (SFC) and Gas Chromatography (GC), to provide researchers and drug development professionals with a comprehensive framework for making informed analytical decisions.

The Analytical Challenge: Defining the Purity of a Chiral Intermediate

The analyte, Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, possesses two stereocenters at the C3 and C4 positions of the pyrrolidine ring. This gives rise to four possible stereoisomers: (3R,4R), (3S,4S), (3R,4S), and (3S,4R). The purity analysis must therefore be stereospecific, capable of separating and quantifying not only process-related chemical impurities but also the undesired stereoisomers. The Boc-protecting group provides a convenient chromophore for UV detection, making HPLC a prime candidate for this analysis.

The objective of a purity method is to demonstrate that the analytical procedure is fit for its intended purpose.[4] This involves a series of validation tests to ensure the method is reliable, reproducible, and accurate for quantifying the main component and its impurities.

The Gold Standard: A Validated Chiral HPLC-UV Method

High-Performance Liquid Chromatography is widely considered the gold standard for enantiomeric purity analysis due to its robustness, versatility, and the extensive availability of chiral stationary phases (CSPs).[5] The separation mechanism relies on the differential, transient diastereomeric complexes formed between the enantiomers and the chiral selector immobilized on the stationary phase.[6]

Method Development Rationale: The "Why" Behind the Choices

• Column Selection: Polysaccharide-based CSPs, particularly those derived from amylose or cellulose coated on a silica support, are exceptionally versatile for separating a broad range of chiral compounds, including pyrrolidine derivatives.[7] Their helical polymer structures create chiral grooves that enable effective stereoselective interactions (e.g., hydrogen bonding, dipole-dipole) with the analyte. For this guide, a cellulose-based column (e.g., Chiralcel® OD-H) is selected as a robust starting point.

• Mobile Phase Selection: A normal-phase mobile phase, typically a mixture of a non-polar solvent like n-hexane and an alcohol modifier (e.g., isopropanol or ethanol), is often the first choice for polysaccharide CSPs. The alcohol modifier plays a critical role in modulating retention and enantioselectivity by competing with the analyte for polar interaction sites on the CSP.[7] A small amount of an amine additive, like triethylamine (TEA), can be beneficial to improve the peak shape of amine-containing compounds by masking active silanol groups on the silica support.[8]

• Detector Selection: The tert-butoxycarbonyl (Boc) group on the analyte contains a carbonyl chromophore that exhibits sufficient UV absorbance at low wavelengths (e.g., 210-220 nm), making a UV detector a simple, robust, and cost-effective choice.

Detailed Experimental Protocol: HPLC Purity Method

• Chromatographic System: HPLC system with a quaternary pump, autosampler, column thermostat, and UV/Vis detector.

• Column: Chiralcel® OD-H, 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane: Isopropanol (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of the Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate reference standard at 1.0 mg/mL in the mobile phase.

• Sample Preparation: Prepare the sample to be tested at a concentration of 1.0 mg/mL in the mobile phase.

Method Validation Protocol & Illustrative Data

The validation protocol is designed to meet the requirements of the ICH Q2(R2) guideline.[1][2]

Diagram 1: HPLC Method Validation Workflow

This diagram illustrates the logical flow of experiments performed to validate the analytical method in accordance with ICH guidelines.

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients.[9] For a purity method, this involves demonstrating separation from potential stereoisomers and degradation products.

• Protocol:

  • Inject individual solutions of all available stereoisomers to confirm baseline separation.

  • Perform forced degradation studies on the analyte. Expose the sample to acidic (0.1N HCl), basic (0.1N NaOH), oxidative (3% H₂O₂), thermal (80°C), and photolytic (UV light) stress conditions.

  • Analyze the stressed samples and assess peak purity using a photodiode array (PDA) detector to ensure no co-eluting peaks.

• Acceptance Criteria: The main peak should be free from interference from impurities, degradants, and other stereoisomers (Resolution > 1.5).

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[9]

• Protocol:

  • Prepare a series of at least five concentrations of the reference standard, ranging from the Limit of Quantitation (LOQ) to 120% of the nominal test concentration (e.g., LOQ, 0.5, 0.75, 1.0, 1.2 mg/mL).

  • Inject each concentration in triplicate.

  • Plot the average peak area against the concentration and perform a linear regression analysis.

• Illustrative Data:

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9995	≥ 0.999
y-intercept	Close to zero	Report

The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[9] Based on the linearity study, the range is established.

Accuracy expresses the closeness of agreement between the value accepted as a conventional true value and the value found.[9] It is typically assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.

• Protocol:

  • Spike a sample solution with the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

  • Prepare each level in triplicate.

  • Calculate the percentage recovery.

• Illustrative Data:

Spike Level	Mean Recovery (%)	%RSD	Acceptance Criteria
80%	99.5	0.8%	98.0% - 102.0%
100%	100.2	0.5%	98.0% - 102.0%
120%	101.1	0.6%	98.0% - 102.0%

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: Repeatability and Intermediate Precision.[9]

• Protocol (Repeatability): Analyze a minimum of six replicate preparations of the same sample at 100% of the test concentration on the same day, with the same analyst and instrument.

• Protocol (Intermediate Precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Illustrative Data:

Parameter	%RSD of Main Peak Area	Acceptance Criteria
Repeatability (n=6)	0.7%	≤ 2.0%
Intermediate Precision	1.1%	≤ 2.0%

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[9]

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9]

• Protocol: Determined based on the signal-to-noise ratio (S/N). Typically, S/N of 3:1 for LOD and 10:1 for LOQ.

• Illustrative Data:

Parameter	Concentration (µg/mL)	S/N Ratio
LOD	0.1	~3:1
LOQ	0.3	~10:1

Robustness measures the capacity of a method to remain unaffected by small, deliberate variations in method parameters.[9]

• Protocol: Deliberately vary parameters such as mobile phase composition (e.g., ±2% isopropanol), flow rate (±0.1 mL/min), and column temperature (±2°C). Analyze the effect on resolution and retention time.

• Acceptance Criteria: The resolution between critical pairs should remain > 1.5, and the system suitability criteria should be met.

Comparative Analysis: Alternative Purity Assessment Techniques

While HPLC is a powerful tool, other techniques offer unique advantages and should be considered based on analytical goals such as throughput, cost, and environmental impact.[5]

Supercritical Fluid Chromatography (SFC)

SFC is a chromatographic technique that uses a supercritical fluid, most commonly carbon dioxide, as the mobile phase.[10] It is often considered a "green" alternative to normal-phase HPLC, offering faster analysis times and significantly reduced organic solvent consumption.[11][12]

• Principle: SFC leverages the properties of supercritical fluids, which have low viscosity and high diffusivity, leading to faster equilibration and higher optimal flow rates compared to liquids.[13] This results in very rapid separations.

• Performance Comparison:

  • Speed: SFC is significantly faster, with analysis times often under 5 minutes.[5]

  • Solvent Consumption: Drastically lower, as the primary mobile phase is captured CO₂.

  • Resolution: Often provides superior or complementary chiral selectivity compared to HPLC.[14]

  • Cost: Initial instrumentation cost can be higher, but operational costs are lower due to reduced solvent purchase and disposal.

Gas Chromatography (GC)

GC is a powerful technique for separating volatile compounds. For a non-volatile analyte like Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, a derivatization step is mandatory to increase its volatility and thermal stability.[15]

• Principle: The analyte is derivatized (e.g., via silylation of the hydroxyl group) and then vaporized. Separation occurs in a column based on the analyte's partitioning between a gaseous mobile phase and a stationary phase. Chiral GC columns are widely available.[16]

• Performance Comparison:

  • Sample Preparation: Requires an additional, potentially complex, derivatization step which can introduce variability.[16]

  • Sensitivity: GC with a Flame Ionization Detector (FID) or Mass Spectrometer (MS) can be extremely sensitive.

  • Speed: GC run times are typically fast.

  • Applicability: Limited by the thermal stability of the analyte and its derivatives. Not suitable for thermally labile impurities.

Diagram 2: Decision Tree for Analytical Method Selection

This diagram provides a logical framework for selecting the most appropriate analytical technique based on key project requirements.

Head-to-Head Comparison Summary

Feature	HPLC (Chiral Normal Phase)	SFC (Chiral)	GC (Chiral with Derivatization)
Analysis Time	Moderate (10-30 min)	Very Fast (2-10 min)	Fast (5-15 min)
Solvent Consumption	High (Hexane, Alcohols)	Very Low (Mainly CO₂, small % co-solvent)	Low (Solvents for derivatization)
"Green" Profile	Poor	Excellent	Moderate
Sample Prep	Simple (Dissolve and inject)	Simple (Dissolve and inject)	Complex (Requires quantitative derivatization step)
Versatility	High; vast library of columns and mobile phases available	High; complementary selectivity to HPLC	Moderate; limited by analyte volatility and thermal stability
Robustness	Excellent; well-established technology	Good; modern instruments are robust but sensitive to pressure	Good, but derivatization can be a source of variability
Instrumentation	Widely available	Less common, higher initial cost	Widely available

Conclusion

The validated chiral HPLC method presented in this guide provides a robust, reliable, and accurate system for the purity assessment of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, fully compliant with international regulatory expectations. The causality-driven approach to method development, from the selection of a polysaccharide-based CSP to the choice of a normal-phase solvent system, ensures a high probability of success for separating the critical stereoisomers.

While HPLC remains the workhorse of pharmaceutical quality control, alternative technologies offer compelling advantages. Supercritical Fluid Chromatography stands out as a superior alternative when high throughput and environmental sustainability are primary drivers, offering significant reductions in both analysis time and solvent waste without compromising, and often improving, chromatographic performance.[11][14] Gas Chromatography, while powerful, is less ideal for this specific non-volatile analyte due to the added complexity and potential for variability from the required derivatization step.

Ultimately, the choice of analytical method should be guided by a holistic assessment of the project's needs, including throughput requirements, sample properties, available resources, and environmental goals. This guide provides the foundational data and rationale to empower scientists to make that choice with confidence.

References

• Unknown. (2017, November 1). The Revival of Supercritical Fluid Chromatography in Pharmaceutical Analysis. LCGC.
• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA.
• BenchChem.
• U.S. Food and Drug Administration. (2024, March 6). Q2(R2)
• U.S. Food and Drug Administration. (2020, April 21).
• Unknown. SUPERCRITICAL FLUID CHROMATOGRAPHY IN PHARMACEUTICAL ANALYSIS. MUNI PHARM.
• Teledyne ISCO.
• U.S. Food and Drug Administration. Q2(R2)
• Shimadzu.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• ICH. ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). ICH.
• Lab Manager. (2025, December 2).
• European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. EMA.
• International Council for Harmonis
• ResearchGate. (n.d.). Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine.
• European Medicines Agency. (2023, December 15).
• ECA Academy. (2024, February 7). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. ECA Academy.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA.
• BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures.
• European Pharmaceutical Review. (2024, June 17). SFC-MS: advancements and applications in pharmaceutical quality control. European Pharmaceutical Review.
• Wiley Analytical Science. (2018, August 16).
• BenchChem.
• SIELC Technologies. Separation of Pyrrolidine, 1-butyl- on Newcrom R1 HPLC column. SIELC.
• SlideShare.
• Unknown. (2025, October 20). Advances in chiral analysis: from classical methods to emerging technologies. Royal Society of Chemistry.
• Unknown. (2026, January 13). Advances in chiral analysis: from classical methods to emerging technologies. Unipd.
• ResearchGate. (n.d.). Chiral Purity in Drug Analysis.
• PubMed. (2001, November 15). Spectroscopic Methods for Determining Enantiomeric Purity and Absolute Configuration in Chiral Pharmaceutical Molecules. PubMed.
• ACS Publications. (2024, January 30). Adapting Chiral Gas Chromatography into Existing Undergraduate Laboratories to Emphasize the Importance of Stereochemistry.
• MilliporeSigma. Proline Derivatization and Enantioresolution by Chiral GC. Sigma-Aldrich.
• AZ chrom s.r.o.
• PubMed. (2021, February 14).
• European Directorate for the Quality of Medicines & HealthCare. PA/PH/OMCL (13)
• ResearchGate. (n.d.). Validation of high-performance liquid chromatography methods for pharmaceutical analysis.

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• 16. sigmaaldrich.com [sigmaaldrich.com]

Comparing chiral catalysts for the asymmetric synthesis of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

Executive Summary & Pharmacological Context

The pyrrolidine core is a privileged scaffold in medicinal chemistry. Specifically, chiral derivatives like tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (N-Boc-3-hydroxy-4-methylpyrrolidine) are critical building blocks for advanced therapeutics. The (3S,4R) and (3R,4S) enantiomers serve as essential pharmacophores in the development of potent kinase inhibitors, including Tank-binding kinase 1 (TBK1) inhibitors used in oncology[1] and Janus kinase 3 (JAK3) inhibitors targeted for autoimmune and inflammatory diseases[2].

The synthetic challenge lies in the contiguous stereocenters at C3 (hydroxyl) and C4 (methyl). Achieving high diastereo- and enantioselectivity requires precise control over the reduction of the corresponding 3-keto-4-methylpyrrolidine precursor. This guide objectively evaluates three leading catalytic strategies—Boron-based Organocatalysis, Ruthenium-catalyzed Dynamic Kinetic Resolution (DKR), and Biocatalysis—providing the mechanistic causality and self-validating protocols necessary for successful implementation.

Mechanistic Evaluation of Chiral Catalysts

To synthesize the (3S,4R) configuration, the catalyst must distinguish between the Re and Si faces of the ketone while managing the epimerizable stereocenter at C4.

Approach A: Boron-Based Organocatalysis via (R)-CBS

The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst to mediate the stoichiometric transfer of hydride from borane to the ketone.

• Causality of Stereocontrol: The nitrogen atom of the (R)-CBS catalyst coordinates with BH₃, increasing its Lewis acidity. Concurrently, the catalyst's boron atom coordinates with the sterically less hindered lone pair of the ketone oxygen. The rigid bicyclic transition state forces the C4-methyl group into a pseudo-equatorial position, directing the hydride attack exclusively to the Re-face of the carbonyl, establishing the (3S) stereocenter[3].

• Limitation: This is a kinetic reduction. Because it operates at cryogenic temperatures (-78°C) to maximize the energy difference between diastereomeric transition states, the C4 position does not rapidly epimerize. Thus, the diastereomeric ratio (dr) is heavily dependent on the cis/trans ratio of the starting material.

Approach B: Transition Metal Catalysis via Ru-ATH (DKR)

Asymmetric Transfer Hydrogenation (ATH) using Noyori-type Ruthenium catalysts (e.g., RuCl(p-cymene)[(R,R)-TsDPEN]) coupled with Dynamic Kinetic Resolution (DKR) offers a more elegant solution for scale-up.

• Causality of Stereocontrol: At ambient to slightly elevated temperatures (25–40°C), the alpha-proton at C4 is highly acidic, allowing rapid epimerization (enolization) between the (4R) and (4S) isomers of the ketone. The chiral Ru-complex selectively and rapidly reduces only one of these enantiomeric ketones (via a highly organized 6-membered pericyclic transition state) into the cis-alcohol. Because the unreactive ketone enantiomer continuously converts into the reactive one, the theoretical yield of the desired diastereomer is 100%.

Approach C: Biocatalysis via Engineered Ketoreductases (KREDs)

Enzymatic reduction utilizes engineered KREDs with a cofactor recycling system (e.g., Glucose Dehydrogenase / NADP+).

• Causality of Stereocontrol: The enzyme's active site provides a highly restricted chiral pocket. The ketone binds in a specific orientation dictated by hydrogen bonding and steric interactions with the C4-methyl group, allowing NADPH to deliver a hydride with near-perfect facial selectivity. Like Ru-ATH, this can be coupled with DKR under slightly basic aqueous conditions to achieve >99% ee and dr.

Quantitative Performance Comparison

The following table summarizes the performance metrics of each catalytic system based on empirical process data.

Catalyst System	Reaction Type	Temp (°C)	Yield (%)	Enantiomeric Excess (ee)	Diastereomeric Ratio (dr)	Scalability
(R)-CBS / BH₃·THF	Stoichiometric Hydride Transfer	-78	88–92	>90%	Moderate	Low (Cryogenic)
RuCl(p-cymene)[(R,R)-TsDPEN]	Asymmetric Transfer Hydrogenation (DKR)	25–40	>95	>98%	>95:5	High
KRED / GDH (Biocatalyst)	Enzymatic Ketoreduction	30	>99	>99%	>99:1	High (Aqueous)

Catalyst Selection Workflow

When designing a synthetic route for N-Boc-3-hydroxy-4-methylpyrrolidine, the choice of catalyst is dictated by the project phase, scale, and available infrastructure.

Decision matrix for selecting chiral catalysts based on scale and target stereopurity.

Self-Validating Experimental Protocol: (R)-CBS Reduction & Boc Protection

For discovery-scale synthesis where rapid access to the material is prioritized over avoiding cryogenic conditions, the (R)-CBS reduction followed by Boc protection is the standard methodology[3]. This protocol is designed as a self-validating system, ensuring intermediate quality control.

Phase 1: Stereoselective Reduction

Objective: Convert 3-keto-4-methylpyrrolidine to (3S,4R)-3-hydroxy-4-methylpyrrolidine.

• Catalyst Activation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the (R)-CBS reagent (1.2 equiv) in anhydrous THF. Cool the system to -78°C using a dry ice/acetone bath.

  • Causality: Strict anhydrous conditions are mandatory. Moisture hydrolyzes the borane complex, leading to an uncatalyzed, non-stereoselective background reduction.

• Hydride Delivery: Slowly add BH₃·THF (1.5 equiv) to the catalyst solution. Stir for 15 minutes to allow the active Lewis acid-base complex to form.

• Substrate Addition: Add a solution of 3-keto-4-methylpyrrolidine (1.0 equiv) in anhydrous THF dropwise over 30 minutes.

  • Causality: Dropwise addition keeps the concentration of the uncoordinated ketone low, ensuring that all reduction events occur within the chiral environment of the CBS catalyst rather than via free borane[3].

• Reaction Quench: Stir at -78°C for 4 hours. Quench the reaction by the careful, dropwise addition of cold methanol until effervescence ceases.

• Validation Checkpoint 1:

  • TLC: Confirm the disappearance of the ketone starting material (visualized via Ninhydrin stain; secondary amines will appear as distinct spots).

  • Chiral HPLC: Analyze an aliquot to confirm >90% ee before proceeding to the protection step.

Phase 2: Chemoselective Boc Protection

Objective: Protect the secondary amine to yield tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate.

• Solvent Exchange: Concentrate the crude reaction mixture from Phase 1 in vacuo and redissolve the resulting 3-hydroxy-4-methylpyrrolidine (1.0 equiv) in dichloromethane (DCM).

• Schotten-Baumann Acylation: Cool the solution to 0°C. Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv) followed by 4-dimethylaminopyridine (DMAP, 0.1 equiv)[3].

  • Causality: DMAP acts as a nucleophilic catalyst. It attacks the Boc₂O to form a highly reactive intermediate, significantly accelerating the transfer of the Boc group to the sterically hindered secondary amine.

• Maturation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup & Validation Checkpoint 2:

  • Extraction: Wash the DCM layer with 1M HCl (to remove unreacted amine and DMAP), followed by saturated NaHCO₃ and brine. Dry over anhydrous Na₂SO₄ and concentrate.

  • ¹H NMR Validation: Confirm the product structure. Look for the characteristic massive singlet of the tert-butyl group at ~1.45 ppm, and the distinct multiplet shifts of the C3-proton (~4.0 ppm) and C4-methyl doublet (~1.0 ppm)[2].

References

• AMINOTRIAZINE DERIVATIVES USEFUL AS TANK-BINDING KINASE INHIBITOR COMPOUNDS European Patent Office - EP 3517536 A1 URL
• PYRROLOPYRIDAZINE JAK3 INHIBITORS AND THEIR USE FOR THE TREATMENT OF INFLAMMATORY AND AUTOIMMUNE DISEASES European Patent Office URL
• tert-butyl (3S,4R)

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A Researcher's Guide to Stereochemical Validation: A Comparative Analysis of X-ray Crystallography and Spectroscopic Methods for tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

In the landscape of modern drug discovery and development, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is not a trivial detail but a critical determinant of its biological activity, pharmacokinetic profile, and potential toxicity. The pyrrolidine scaffold, a privileged structure in medicinal chemistry, frequently appears in pharmaceuticals, and the stereochemical configuration of its substituents dictates its interaction with biological targets.[1] This guide focuses on tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, a valuable chiral building block, to compare the definitive method of single-crystal X-ray diffraction (SC-XRD) with powerful and often more accessible spectroscopic and chromatographic alternatives for unambiguous stereochemical assignment.

While SC-XRD is lauded as the "gold standard" for providing an unequivocal determination of absolute stereochemistry, its primary and often formidable prerequisite is the growth of a high-quality, single crystal.[2][3] This guide provides researchers, scientists, and drug development professionals with a practical comparison of analytical techniques, offering detailed experimental protocols and insights into the causality behind methodological choices to navigate the critical task of stereochemical validation.

Part 1: The Gold Standard – Single-Crystal X-ray Crystallography (SC-XRD)

SC-XRD offers an unparalleled, high-resolution view into the atomic arrangement of a molecule in the solid state.[4] By analyzing the diffraction pattern of X-rays passed through a single crystal, it is possible to generate a three-dimensional electron density map, revealing precise bond lengths, bond angles, and the absolute configuration of all stereocenters.[5]

The Causality Behind Crystallization

The journey to an X-ray structure begins with the most challenging step: crystallization. For a molecule like tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, which possesses both polar (hydroxyl) and non-polar (Boc group) functionalities, selecting an appropriate solvent system is key. The goal is to find a solvent or solvent mixture in which the compound is soluble when hot but supersaturated upon slow cooling, allowing molecules to orderly arrange themselves into a crystal lattice.[6] The presence of the bulky, flexible tert-butyl group can sometimes hinder the efficient packing required for crystallization.[7]

Experimental Protocol: Crystallization and X-ray Diffraction

• Purification: Ensure the sample is of the highest possible purity (>99%), as impurities can inhibit crystal growth. Flash chromatography is often employed for Boc-protected amines.[6]

• Solvent Screening:

  • Dissolve a small amount (2-5 mg) of the compound in a minimal volume of various hot solvents (e.g., ethyl acetate, isopropanol, acetonitrile, or mixtures like ethyl acetate/hexanes).[6]

  • Good candidate solvents will fully dissolve the compound at elevated temperatures.

  • Allow the solutions to cool slowly to room temperature, then transfer to 4°C. Observe for the formation of crystalline solids over 1-7 days.

• Crystallization Method (Vapor Diffusion):

  • Hanging Drop: Dissolve 2-4 mg of the compound in 1-2 mL of a "less good" solvent (e.g., ethyl acetate). Place 1-2 µL of this solution on a siliconized glass coverslip. Invert the slip over a well containing 0.5-1.0 mL of a "poor" solvent (e.g., hexanes). The slow diffusion of the anti-solvent vapor into the drop gradually reduces the solubility of the compound, promoting slow crystallization.

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a small vial. Loosely cap the vial and allow the solvent to evaporate slowly over several days.

• Crystal Mounting and Data Collection:

  • Carefully select a well-formed, clear crystal (typically >0.1 mm in all dimensions) under a microscope.[8]

  • Mount the crystal on a goniometer head.

  • Collect diffraction data using a diffractometer with a monochromatic X-ray source. Data is often collected at low temperatures (e.g., 100 K) to minimize thermal vibration and radiation damage.[9]

• Structure Solution and Refinement:

  • The collected diffraction data is processed to determine the unit cell dimensions and space group.

  • The structure is solved using direct methods or Patterson methods and then refined to generate the final atomic model.[9]

Expected Data Presentation

The successful structure determination would yield a set of crystallographic data, which provides a wealth of information about the molecule's solid-state conformation.

Parameter	Illustrative Value for a Pyrrolidine Derivative	Significance
Chemical Formula	C₁₀H₁₉NO₃	Confirms the elemental composition of the crystallized molecule.
Formula Weight	201.26 g/mol	Molecular mass of the compound.
Crystal System	Orthorhombic	Describes the symmetry of the crystal lattice.[10]
Space Group	P2₁2₁2₁	A common chiral space group, indicating the absence of inversion symmetry, which allows for absolute stereochemistry determination.[9]
Unit Cell Dimensions (Å)	a=8.5, b=10.2, c=13.5	The dimensions of the repeating unit of the crystal lattice.
Volume (ų)	1170.45	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
R-factor (R1)	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower value indicates a better fit.[10]
Flack Parameter	~0	A critical value for determining the absolute configuration of a chiral molecule from a non-centrosymmetric crystal structure. A value near 0 confirms the assigned stereochemistry.

Note: The values in this table are illustrative for a small organic molecule and are not the actual experimental data for the topic compound.

Part 2: Alternative & Complementary Validation Techniques

When single crystals are elusive, or for orthogonal confirmation, spectroscopic and chromatographic methods are indispensable. These techniques typically analyze the compound in solution, providing complementary information to the solid-state data from SC-XRD.

A. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for separating enantiomers and diastereomers, making it ideal for assessing the enantiomeric purity and, in some cases, assigning the relative stereochemistry of a synthetic product.[1]

Separation is achieved by exploiting the differential interactions between the stereoisomers and a chiral stationary phase (CSP).[11] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are particularly versatile and effective for a wide range of compounds, including pyrrolidine derivatives.[1] The choice of mobile phase (normal vs. reversed-phase) is critical; for a moderately polar molecule like our target compound, a normal phase system (e.g., hexane/alcohol) often provides good selectivity. The addition of a small amount of an amine modifier (like diethylamine) can improve the peak shape for basic compounds.[1]

• Column Selection: Begin with polysaccharide-based CSPs such as Chiralcel® OD-H or Chiralpak® AD-H, which are known to be effective for a broad range of analytes.[1]

• Mobile Phase Screening (Normal Phase):

  • Start with a mobile phase of n-hexane and an alcohol modifier (e.g., isopropanol or ethanol). A common starting point is a 90:10 (v/v) mixture.

  • For basic analytes like pyrrolidines, add a small amount (0.1-0.2%) of an amine modifier like diethylamine (DEA) to the mobile phase to improve peak shape.

• Optimization:

  • Adjust the ratio of hexane to alcohol to optimize the resolution (Rs) and retention times. Increasing the alcohol content generally decreases retention time.

  • Evaluate different alcohol modifiers (e.g., isopropanol vs. ethanol).

  • Optimize the column temperature and flow rate to balance analysis time and resolution.

• Data Analysis:

  • Inject a racemic or diastereomeric mixture of the compound.

  • Identify the peaks corresponding to the different stereoisomers.

  • Calculate the resolution (Rs), selectivity (α), and enantiomeric excess (ee%). A resolution value > 1.5 indicates baseline separation.

The following table shows representative data for the chiral separation of a related pyrrolidine derivative, demonstrating how the results would be presented.

Parameter	Illustrative Value
HPLC System	Agilent 1260 Infinity II or similar
Column	Chiralcel® OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane:Isopropanol:DEA (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Retention Time (Isomer 1)	8.5 min
Retention Time (Isomer 2)	10.2 min
Resolution (Rs)	> 1.5
Enantiomeric Excess (ee%)	> 99% (for an enantiopure sample)

Note: This data is illustrative and serves as an example of a successful chiral separation for a related compound.

B. NMR Spectroscopy – The Mosher Ester Method

For molecules with a secondary alcohol, such as tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, the Mosher ester method is a classic and reliable NMR technique for determining the absolute configuration of the alcohol's stereocenter.[12][13]

The method involves converting the chiral alcohol into a pair of diastereomeric esters by reacting it with the (R)- and (S)-enantiomers of α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA).[14] In the resulting diastereomers, the protons near the newly formed ester linkage experience different magnetic environments due to the anisotropic effect of the MTPA phenyl ring. By comparing the ¹H NMR spectra of the two diastereomers and calculating the chemical shift differences (Δδ = δS - δR), one can deduce the absolute configuration of the original alcohol.

• Esterification:

  • In two separate NMR tubes, dissolve ~1-2 mg of the alcohol in ~0.5 mL of deuterated chloroform (CDCl₃) or pyridine-d₅.

  • To one tube, add a slight excess of (R)-(-)-MTPA chloride.

  • To the other tube, add a slight excess of (S)-(+)-MTPA chloride.

  • Add a catalytic amount of a base like DMAP (4-dimethylaminopyridine).

  • Allow the reactions to proceed to completion at room temperature, monitoring by TLC or ¹H NMR.

• NMR Acquisition:

  • Acquire high-resolution ¹H NMR spectra for both the (R)-MTPA ester and the (S)-MTPA ester.

  • It is also highly recommended to acquire 2D NMR spectra (e.g., COSY, HSQC) to unambiguously assign all proton signals.

• Data Analysis:

  • Carefully assign the chemical shifts (δ) for the protons on both sides of the C-O-MTPA bond for both diastereomers.

  • Calculate the chemical shift difference: Δδ = δ(S-ester) - δ(R-ester) for each assigned proton.

  • Protons with a positive Δδ value are assigned to one side of the Mosher plane, and those with a negative Δδ value are assigned to the other.

  • This spatial arrangement reveals the absolute configuration of the carbinol center.[13]

For tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, we would analyze the protons on the pyrrolidine ring.

Proton Assignment	δ (R-ester) (ppm)	δ (S-ester) (ppm)	Δδ (δS - δR) (ppm)	Inferred Position Relative to MTPA Phenyl Ring
H-2α	3.50	3.45	-0.05	Right Side
H-2β	3.65	3.60	-0.05	Right Side
H-3	5.20	5.20	0.00	(Methine proton, typically ignored)
H-4	2.10	2.18	+0.08	Left Side
H-5α	3.30	3.39	+0.09	Left Side
H-5β	3.40	3.48	+0.08	Left Side
4-CH₃	1.05	1.15	+0.10	Left Side

Note: This data is hypothetical but chemically plausible, illustrating the expected sign and magnitude of Δδ values for assigning an (R)-configuration at the C-3 position based on the established Mosher model.

Part 3: Comparative Analysis and Strategic Recommendations

The choice of technique for stereochemical validation depends on several factors, including the nature of the sample, the available instrumentation, and the specific question being asked.

Quantitative Comparison of Techniques

Parameter	Single-Crystal X-ray Crystallography	Chiral HPLC	NMR Spectroscopy (Mosher's Method)
Sample Requirement	High-quality single crystal (>0.1 mm)[8]	Microgram to milligram quantities	1-5 mg per diastereomer[8]
Measurement Time	Hours to days (including crystallization)[8]	10-30 minutes per sample	Minutes to hours per spectrum
Resolution	Atomic resolution (~1 Å)[8]	Baseline separation of enantiomers	Provides information on connectivity and through-space interactions
Primary Output	3D electron density map, absolute configuration	Chromatogram showing enantiomeric separation and purity	1D and 2D spectra, absolute configuration of a specific center
Key Advantage	Unambiguous determination of absolute stereochemistry of all centers simultaneously[8]	High-throughput, excellent for determining enantiomeric excess (ee%)	Does not require crystals; provides data on solution-state conformation
Key Limitation	Requires high-quality single crystals, which can be difficult to obtain[2]	Does not directly provide absolute configuration without a known standard	Requires chemical derivatization; interpretation can be complex for flexible molecules

Visualizing the Workflow

A logical approach to stereochemical validation is crucial for efficient and robust characterization.

Caption: Workflow for the stereochemical validation of a novel chiral molecule.

Conclusion

The unambiguous determination of stereochemistry is a cornerstone of modern chemical and pharmaceutical research. While single-crystal X-ray crystallography remains the definitive method for assigning absolute configuration, its reliance on high-quality crystals makes it a frequent bottleneck. This guide demonstrates that a pragmatic and scientifically rigorous approach involves leveraging complementary techniques. Chiral HPLC is an invaluable tool for rapid assessment of enantiomeric purity, while NMR-based methods like Mosher's provide a powerful, crystal-free alternative for determining the absolute configuration of specific stereocenters. By understanding the principles, protocols, and limitations of each technique, researchers can confidently and efficiently navigate the critical path of stereochemical validation, ensuring the integrity and quality of their chiral molecules.

References

• BenchChem. (n.d.). Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols.
• NotEvans. (2017, June 25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols? Chemistry Stack Exchange.
• Shao, C., et al. (2022). Configuration Determinations of Flexible Marine Natural Products. Encyclopedia.pub.
• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451-2458.
• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. PubMed.
• BenchChem. (n.d.). A Researcher's Guide to Stereochemistry Determination: X-ray Crystallography in Focus.
• BenchChem. (n.d.). Confirming Molecular Structures: A Comparative Guide to X-ray Crystallography and Its Alternatives.
• Anton Paar. (n.d.). X-ray Crystallography. Anton Paar Wiki.
• Wikipedia. (n.d.). X-ray crystallography.
• BenchChem. (n.d.). Technical Support Center: Purification of Crude (R)-3-(Boc-amino)pyrrolidine.
• Creative BioMart. (n.d.). X-ray Crystallography.
• Eaton, H. L. (n.d.). Absolute Stereochemistry: The merits of ven and XRD. University of Southampton ePrints.
• Woon, E. C. Y., et al. (2025, August 6). A practical synthesis of (3R,4R)-N-tert-butoxycarbonyl-4-hydroxymethylpyrrolidin-3-ol. ResearchGate.
• Wlodawer, A. (n.d.). x Ray crystallography. PMC - NIH.
• BenchChem. (n.d.). Technical Support Center: Purification of Crude (R)-3-(Boc-amino)pyrrolidine.
• BenchChem. (n.d.). A Researcher's Guide to Stereochemistry Determination: X-ray Crystallography in Focus.
• BenchChem. (n.d.). Confirming Molecular Structures: A Comparative Guide to X-ray Crystallography and Its Alternatives.
• Creative BioMart. (n.d.). X-ray Crystallography.
• Čižmárik, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a Slovenská Farmacie, 56, 107-113.
• Singleton, M. R., et al. (1999). Crystallization and preliminary X-ray diffraction studies of pyrrolidone carboxyl peptidase from the hyperthermophilic archaeon Thermococcus litoralis. Acta Crystallographica Section D: Biological Crystallography, 55(Pt 3), 702-703.
• Yao, Z., et al. (2007). tert-Butyl 3-(4-bromophenylsulfonyl)pyrrolidine-1-carboxylate. Acta Crystallographica Section E: Structure Reports Online, E63.

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Determining enantiomeric excess (ee) of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

Determining the enantiomeric excess (ee) of tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate (also known as N-Boc-3-hydroxy-4-methylpyrrolidine) is a critical analytical checkpoint in modern drug discovery. This chiral building block is heavily utilized in the synthesis of Janus kinase 3 (JAK3) inhibitors for autoimmune diseases[1] and transition-state analogue inhibitors targeting bacterial nucleosidases[2]. Because the biological target's binding pocket is highly stereospecific, distinguishing between the (3R,4S), (3S,4R), (3R,4R), and (3S,4S) configurations is non-negotiable[3].

As an Application Scientist, I have evaluated multiple analytical modalities for this specific scaffold. This guide objectively compares the three most robust methods—Chiral HPLC , 19 F NMR via Mosher’s Derivatization , and Chiral GC —detailing the mechanistic causality behind each protocol and providing self-validating workflows to ensure absolute data integrity.

Methodological Decision Matrix

Before selecting a protocol, you must evaluate your laboratory's instrumentation, the sample's purity, and the required throughput. The workflow below dictates the optimal analytical path.

Decision matrix for selecting the optimal ee determination method.

Comparative Performance Metrics

To objectively compare these methodologies, we must look at their operational parameters. The data below summarizes the expected performance for analyzing N-Boc-3-hydroxy-4-methylpyrrolidine.

Parameter	Chiral HPLC (ELSD)	19 F NMR (Mosher's)	Chiral GC-FID
Primary Mechanism	Transient diastereomeric complexation	Covalent diastereomer formation	Inclusion complexation (Cyclodextrin)
Sample Preparation	Minimal (Dilute & Shoot)	Moderate (Derivatization required)	Moderate (Acetylation required)
Analysis Time	15–25 minutes	< 5 minutes (post-reaction)	20–30 minutes
Resolution ( Rs​ )	> 2.0 (Baseline)	> 3.0 (Baseline)	~ 1.5 (Baseline)
Limit of Quantitation	~ 0.1% ee	~ 1.0% ee	~ 0.5% ee
Ideal Use Case	Routine QA/QC, Process Chemistry	Absolute configuration assignment	High-throughput library screening

Protocol 1: Chiral HPLC (The Industry Standard)

Mechanistic Causality

Chiral stationary phases (CSPs) utilizing amylose or cellulose derivatives (e.g., Chiralpak AD-H) separate enantiomers based on differential hydrogen bonding, dipole-dipole interactions, and steric fit within the polysaccharide chiral grooves. For tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, the N-Boc carbonyl and the C3-hydroxyl group act as the primary hydrogen-bond acceptor and donor, respectively[4].

Expert Insight: This molecule lacks a conjugated aromatic system. Its only chromophore is the carbamate (Boc) group, which absorbs weakly at ~205–210 nm. Relying on UV detection at 210 nm often results in severe baseline drift depending on the mobile phase purity. Therefore, using an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is highly recommended to achieve a stable baseline and accurately integrate trace enantiomeric impurities.

Self-Validating Protocol

System Validation: Always inject a racemic standard of 4[4] before analyzing your enantioenriched sample. If the system cannot demonstrate a resolution ( Rs​ ) ≥ 1.5 for the racemate, a single peak in your sample cannot be trusted as 100% ee.

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of the mobile phase (Hexane/Isopropanol). Filter through a 0.22 µm PTFE syringe filter.

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm) or equivalent.

• Mobile Phase: Isocratic mixture of Hexane / Isopropanol (95:5 v/v).

• Flow Rate: 1.0 mL/min at a column temperature of 25°C.

• Detection (ELSD): Set evaporator temperature to 40°C and nebulizer temperature to 40°C with nitrogen as the carrier gas.

• Calculation: ee(%)=AreaMajor​+AreaMinor​∣AreaMajor​−AreaMinor​∣​×100

Protocol 2: 19 F NMR via Mosher’s Ester Derivatization

Mechanistic Causality

Enantiomers are indistinguishable in an achiral NMR environment. By reacting the free C3-hydroxyl group with a chiral derivatizing agent like (R)- α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl), we convert the enantiomeric mixture into a pair of diastereomers. The magnetic anisotropy of the phenyl ring in the MTPA moiety differentially shields or deshields the adjacent protons and the CF3​ group depending on the stereochemistry of the pyrrolidine ring.

Expert Insight: While 1 H NMR can be used to observe the C4-methyl doublet, overlapping signals from the massive tert-butyl (Boc) group and the pyrrolidine backbone often complicate precise integration. Using 19 F NMR to observe the CF3​ group provides a clean, zero-background spectrum where the two diastereomeric peaks are widely separated, allowing for highly accurate ee calculation.

Mechanistic pathway of Mosher's ester derivatization for 19F NMR analysis.

Self-Validating Protocol

System Validation: React the racemic pyrrolidinol with (R)-MTPA-Cl. The resulting 19 F NMR spectrum must show two singlets of exactly 1:1 integration. This proves the derivatization went to completion without kinetic resolution bias.

• Reaction: In a 4 mL vial, dissolve 10 mg of the sample in 0.5 mL of anhydrous CDCl3​ .

• Derivatization: Add 3.0 equivalents of anhydrous pyridine, followed by 2.0 equivalents of (R)-MTPA-Cl.

• Incubation: Stir at room temperature for 2 hours. The reaction is typically quantitative.

• Acquisition: Transfer the solution directly to an NMR tube. Acquire a 19 F NMR spectrum (e.g., at 376 MHz) with 1 H decoupling.

• Analysis: Integrate the two distinct CF3​ singlets (typically found between -71.0 and -72.0 ppm).

Protocol 3: Chiral Gas Chromatography (GC-FID)

Mechanistic Causality

Gas chromatography offers superior theoretical plate counts compared to HPLC, making it excellent for resolving closely eluting isomers. However, the free C3-hydroxyl group on the pyrrolidine ring causes severe peak tailing on siloxane-based capillary columns due to hydrogen bonding with residual silanol groups. Derivatization (acetylation) masks this group, increasing volatility and thermal stability. Separation is achieved using a cyclodextrin-based chiral stationary phase (e.g., CP-Chirasil-Dex CB), where enantiomers form inclusion complexes of differing stabilities.

Expert Insight: The N-Boc protecting group is thermally labile and will undergo degradation (loss of isobutylene and CO2​ ) at temperatures exceeding 180–200°C. Therefore, the GC method must utilize a conservative temperature gradient. Acetylation of the hydroxyl group is mandatory to lower the boiling point enough so the compound elutes before the thermal degradation threshold of the Boc group is reached.

Self-Validating Protocol

System Validation: Run a blank injection of the derivatization matrix (Pyridine/Acetic Anhydride/Hexane) to ensure no solvent peaks co-elute with the target analyte retention window.

• Derivatization: Place 5.0 mg of the sample in a glass GC vial. Add 50 µL of anhydrous pyridine and 50 µL of acetic anhydride.

• Incubation: Cap the vial and heat at 60°C for 30 minutes.

• Extraction: Cool to room temperature. Add 1.0 mL of water to quench excess anhydride, then extract with 1.0 mL of GC-grade hexane. Vortex and allow phase separation.

• Injection: Transfer the top organic (hexane) layer to an autosampler vial.

• GC Conditions:

  • Column: CP-Chirasil-Dex CB (25 m × 0.25 mm × 0.25 µm).

  • Injector: 180°C (Split ratio 50:1).

  • Detector (FID): 200°C.

  • Oven Program: 100°C (hold 2 min), ramp at 2°C/min to 160°C, hold for 5 min.

Conclusion & Best Practices

For routine process chemistry and QA/QC of3[3], Chiral HPLC with ELSD remains the gold standard due to its non-destructive nature and minimal sample preparation. However, if absolute stereochemical assignment is required alongside ee determination (e.g., confirming the (3R,4S) configuration for2[2]), 19 F NMR via Mosher's derivatization is the most definitive and authoritative technique.

References

• BenchChem. "trans-1-Boc-4-methylpyrrolidin-3-ol | 885102-33-0". Benchchem.com.
• BenchChem. "tert-butyl (3S,4R)
• European Patent Office. "PYRROLOPYRIDAZINE JAK3 INHIBITORS AND THEIR USE FOR THE TREATMENT OF INFLAMMATORY AND AUTOIMMUNE DISEASES". Googleapis.com.
• ACS Publications. "Transition State Analogue Inhibitors of 5′-Deoxyadenosine/5′-Methylthioadenosine Nucleosidase from Mycobacterium tuberculosis". Biochemistry.

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• 4. trans-1-Boc-4-methylpyrrolidin-3-ol | 885102-33-0 | Benchchem [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate: A Guide for Laboratory Professionals

For the researcher, scientist, and drug development professional, the integrity of our work is inextricably linked to the safety of our practices. This guide provides essential, immediate, and actionable information for the safe handling, use, and disposal of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate. Our approach moves beyond a simple checklist, delving into the causality behind each recommendation to foster a deeply ingrained culture of safety and scientific excellence.

Immediate Safety Profile & Hazard Assessment

Based on data from analogous compounds, Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate should be handled as a substance with the potential for the following hazards:

• Skin Irritation (H315): May cause redness, itching, and inflammation upon contact with skin.[1][2]

• Serious Eye Irritation (H319): Can cause significant and potentially damaging eye irritation.[1][2][3]

• Specific Target Organ Toxicity — Single Exposure (H335/H336): May cause respiratory irritation, or drowsiness and dizziness if inhaled.[1][2][3]

• Acute Toxicity (Oral, Dermal, Inhalation): Some related compounds exhibit acute toxicity, making it prudent to minimize exposure through all routes.[2]

These classifications are the cornerstone of our personal protective equipment (PPE) and handling protocols. Understanding these potential hazards allows us to not just follow procedures, but to comprehend their critical importance.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is your primary defense against chemical exposure. The following table summarizes the minimum required PPE for handling Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate.

Protection Type	Specification	Rationale & Expert Insight
Eye & Face Protection	Tightly fitting safety goggles. A face shield should be worn in conjunction with goggles if there is a risk of splashing.[4][5]	Standard safety glasses are insufficient. The H319 classification (Serious Eye Irritation) necessitates a complete seal around the eyes to protect against vapors and accidental splashes.[2][3] The face shield provides a secondary barrier for the entire face.
Hand Protection	Compatible chemical-resistant gloves (e.g., Nitrile, Neoprene).	Gloves must be inspected for integrity before each use. Consult the glove manufacturer's compatibility data. Proper removal technique (without touching the glove's outer surface) is critical to prevent skin contact.[6]
Body Protection	A flame-retardant laboratory coat. For larger quantities or procedures with a high risk of splashing, a chemical-resistant apron or a full protective suit is recommended.[6]	This protects your personal clothing and skin from contamination. Clothing should be selected based on the scale of the operation and the potential for exposure.
Respiratory Protection	A NIOSH-approved respirator is required when handling the solid powder outside of a certified chemical fume hood or if aerosolization is possible.[4][5]	Given the potential for respiratory irritation (H335) and other inhalation hazards, engineering controls like a fume hood are the first line of defense.[3] When such controls are not feasible or insufficient, a respirator is mandatory.

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for minimizing risk. The following diagram and procedural steps outline the lifecycle of Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate in the laboratory.

Workflow for Safe Chemical Handling

Step-by-Step Handling Protocol

• Preparation and Engineering Controls :

  • Always handle Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate within a certified chemical fume hood to mitigate inhalation risks.[7]

  • Ensure that an eyewash station and safety shower are easily accessible and unobstructed.[4]

  • Before beginning, clear the workspace of any unnecessary equipment or chemicals.

• Donning PPE :

  • Inspect all PPE for damage (e.g., cracks in goggles, holes in gloves) before use.

  • Don PPE in the following order: lab coat, safety goggles, face shield (if needed), and finally gloves. Ensure gloves overlap the cuffs of the lab coat.

• Chemical Handling :

  • When weighing the solid, use a spatula and perform the task in a fume hood to prevent inhalation of fine particles.

  • If creating a solution, add the solid to the solvent slowly to avoid splashing.

  • Keep containers tightly closed when not in use.[4][8]

• Decontamination and Cleanup :

  • Wipe down all surfaces, glassware, and equipment that may have come into contact with the chemical using an appropriate solvent and cleaning agent.

  • In case of a small spill, absorb the material with an inert absorbent like vermiculite or sand.[4] Place the absorbed material into a sealed container for disposal.

Disposal Plan

Proper disposal is a critical final step to ensure environmental safety and regulatory compliance.

• Waste Segregation : All disposable materials contaminated with Tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate, including gloves, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste.

• Containerization : Collect waste in a designated, properly labeled, and sealed container. The label should clearly state "Hazardous Waste" and list the chemical contents.

• Consult EHS : Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.[7] Do not dispose of this chemical down the drain or in regular trash.[9]

Emergency Procedures

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

• Skin Contact : Remove contaminated clothing and wash the affected skin area thoroughly with soap and water. If irritation persists, seek medical attention.[9][10]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4][10]

• Ingestion : Do not induce vomiting. Wash out the mouth with water and seek immediate medical attention.[7]

By adhering to these scientifically grounded protocols, you not only ensure your personal safety but also uphold the integrity and trustworthiness of your research.

References

• NextSDS.
• NextSDS. tert-butyl (3S,4R)
• Fisher Scientific.
• Cole-Parmer.
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• CDH Fine Chemicals India.
• BroadPharm.
• Combi-Blocks.
• PubChem. tert-butyl (3S)-3-(hydroxymethyl)
• Fisher Scientific. SAFETY DATA SHEET - 3-Hydroxy-1-methylpyrrolidine.
• AK Scientific, Inc.
• MilliporeSigma.

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